(7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol

• CAS: 108048-58-4

Core Science & Biosynthesis

Technical Whitepaper: Chemical Profile and Synthetic Utility of (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol

Executive Summary

In the landscape of neuropharmacology and synthetic medicinal chemistry, the tetralin (tetrahydronaphthalene) scaffold represents a privileged pharmacophore. Specifically, (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol serves as a critical synthetic intermediate in drug discovery[1]. Its structural topology—combining a rigidified bicyclic system with a specific hydrogen-bonding vector (the C7 methoxy group) and a functionalizable handle (the C2 hydroxymethyl group)—makes it highly sought after for the development of atypical antipsychotics and neuroprotective agents[2]. This guide details the physicochemical properties, structural causality, and validated synthetic workflows for this compound.

Chemical Identity and Physicochemical Properties

Accurate physicochemical data is the bedrock of reliable assay development and synthetic scale-up. The following tables summarize the core identifiers and predicted mass spectrometry profiles for this compound.

Table 1: Core Chemical Identifiers

Property	Value	Source
IUPAC Name	(7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol	[1]
CAS Number	108048-58-4	[1]
Molecular Formula	C₁₂H₁₆O₂	[3]
Molecular Weight	192.258 g/mol	[1]
Monoisotopic Mass	192.11504 Da	[3]
Predicted XlogP	2.1	[3]
SMILES	COc1ccc2CCC(CO)Cc2c1	[1]

Table 2: High-Resolution Mass Spectrometry (HRMS) Adduct Profile

Ion Adduct	m/z	Predicted CCS (Ų)
[M+H]⁺	193.12232	141.1
[M+Na]⁺	215.10426	148.0
[M+NH₄]⁺	210.14886	161.3
[M-H]⁻	191.10776	144.0

Data sourced from PubChemLite predictive models[3].

Structural Analysis and Reactivity Profile

From a mechanistic perspective, the reactivity of (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol is dictated by its bifunctional nature:

• The C2 Hydroxymethyl Handle: This primary alcohol is highly amenable to activation. In standard workflows, it is converted into a mesylate, tosylate, or halide, serving as an electrophilic center for subsequent SN​2 displacement by complex amines (e.g., 4-benzylpiperidine)[2].

• The C7 Methoxy Arene: The methoxy group is not merely a steric placeholder; it is an electron-donating group that enriches the electron density of the aromatic ring. In pharmacological contexts, this oxygen atom acts as a crucial hydrogen-bond acceptor, mimicking the binding modalities of endogenous neurotransmitters like serotonin and dopamine within the binding pockets of σ and 5-HT₁ₐ receptors[2].

Experimental Workflow: De Novo Synthesis

The synthesis of the tetralin core from commercially available precursors requires precise control over chemoselectivity. The standard route involves the formylation of 7-methoxy-1-tetralone followed by a global reduction[2].

Step-by-Step Protocol

Step 1: Claisen Condensation (Formylation) Rationale: Potassium tert-butoxide (tBuOK) is utilized due to its high basicity and steric bulk. It selectively deprotonates the kinetically favored α -carbon of the tetralone without acting as a competing nucleophile against ethyl formate.

• Suspend 7-methoxy-1-tetralone (1.0 eq) and ethyl formate (1.5 eq) in anhydrous tetrahydrofuran (THF) under an inert argon atmosphere.

• Cool the reaction vessel to 0 °C.

• Add tBuOK (1.2 eq) portion-wise to control the exothermic deprotonation.

• Stir the mixture at room temperature for 4 hours until TLC indicates complete consumption of the starting material.

• Quench with 1N HCl and extract with ethyl acetate to isolate the 2-hydroxymethylene intermediate.

Step 2: Global Borane Reduction Rationale: Borane-THF ( BH3​⋅THF ) is chosen over nucleophilic hydrides (e.g., NaBH4​ ) because it is an electrophilic reducing agent. It coordinates to the electron-rich oxygen atoms, facilitating the complete deoxygenation of the aryl ketone to a methylene group while simultaneously reducing the formyl equivalent to a primary alcohol[2].

• Dissolve the crude 2-hydroxymethylene intermediate in anhydrous THF.

• Add BH3​⋅THF (3.0 eq) dropwise at 0 °C.

• Reflux the mixture for 12 hours to ensure complete deoxygenation of the C1 position.

• Carefully quench with methanol at 0 °C to destroy excess borane, a critical safety and validation step.

• Concentrate under reduced pressure and purify via silica gel column chromatography (Hexanes/EtOAc) to isolate the target compound.

Synthetic workflow for (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol via formylation.

Applications in Drug Discovery: Receptor Modulation

The primary application of (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol is its incorporation into complex ligands targeting the central nervous system. When the hydroxymethyl group is activated and coupled with benzylpiperidine or benzylpiperazine derivatives, the resulting compounds exhibit potent affinity for σ (sigma) receptors (both σ1​ and σ2​ subtypes) and partial agonist activity at the human 5-HT₁ₐ receptor[2]. This dual-targeting profile is a highly desirable characteristic for next-generation atypical antipsychotic agents, as it mitigates extrapyramidal side effects while addressing both positive and negative symptoms of schizophrenia[2].

Pharmacological pathway of tetralin-derived ligands in atypical antipsychotic drug design.

Analytical Characterization Standards

To ensure the integrity of the synthesized batch, researchers must validate the product using High-Resolution Mass Spectrometry (HRMS). The presence of the primary alcohol and the methoxy ether makes the compound highly responsive to positive electrospray ionization (+ESI). Researchers should look for the [M+H]+ peak at 193.12232 m/z and the [M+Na]+ adduct at 215.10426 m/z[3]. Additionally, the Collision Cross Section (CCS) values (e.g., 141.1 Ų for [M+H]+ ) provide an orthogonal validation metric for ion mobility spectrometry workflows[3].

References

• [1] Molport - "(7-methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol - Molport" URL:

• [2] Journal of Medicinal Chemistry - ACS Publications - "Synthesis and Structure−Activity Relationships of 1-Aralkyl-4-Benzylpiperidine and 1-Aralkyl-4-Benzylpiperazine Derivatives as Potent σ Ligands" URL:

• [3] PubChemLite - "(7-methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol - PubChemLite" URL:

Sources

• 1. (7-methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol | 108048-58-4; 33458-99-0 | Buy Now [molport.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. PubChemLite - (7-methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol (C12H16O2) [pubchemlite.lcsb.uni.lu]

Technical Whitepaper: Synthesis, Procurement, and Application of (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol

Executive Summary

In the landscape of neuropharmacological drug discovery, bicyclic primary alcohols serve as critical structural scaffolds. (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol is a highly specialized chemical building block primarily utilized in the synthesis of 1-aralkyl-4-benzylpiperidine derivatives[1]. These downstream derivatives have demonstrated potent binding affinity for sigma (σ) and 5-HT1A receptors, making this intermediate indispensable for researchers developing atypical antipsychotic agents[1]. This whitepaper outlines the physicochemical properties, procurement strategies, and a self-validating synthetic methodology for this compound.

Physicochemical Profiling & Registry Data

Accurate identification is the first pillar of chemical procurement. The table below consolidates the verified registry data and structural parameters for this specific regioisomer[2].

Property	Value
Chemical Name	(7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol
CAS Registry Number	108048-58-4
Molecular Formula	C₁₂H₁₆O₂
Molecular Weight	192.258 g/mol
SMILES String	COc1ccc2CCC(CO)Cc2c1
InChIKey	XDSRGROSZZUGOM-UHFFFAOYSA-N

Strategic Procurement & Supplier Verification

Procuring the correct methoxy-tetrahydronaphthalene derivative requires strict adherence to CAS registry numbers. Querying by nomenclature alone often leads to the erroneous acquisition of the 5-methoxy, 6-methoxy, or 8-methoxy positional isomers[1].

• Commercial Availability : The compound is officially indexed under CAS 108048-58-4 by major chemical aggregators[3]. Platforms such as Molport index this specific molecule (ID: Molport-023-113-179)[2]. Additionally, Fujifilm Wako Chemicals distributes this compound via the Enamine catalog (Product Code: EN300-338354), offering scalable quantities from 100 mg up to 10 g for advanced research[4].

• Quality Control (Self-Validation) : Upon receipt from any supplier, researchers must validate the isomeric purity. Run a ¹H NMR spectrum in CDCl₃: the methoxy protons must appear as a sharp singlet near 3.8 ppm. Crucially, the aromatic region must display a coupling pattern indicative of a 1,2,4-trisubstituted benzene ring, confirming the 7-methoxy regiochemistry rather than the symmetrical patterns seen in other isomers.

Synthetic Methodology & Mechanistic Pathways

For laboratories opting to synthesize this building block in-house, the process begins with commercially available 7-methoxy-2-tetralone[1]. The synthesis is a two-step sequence involving formylation followed by global reduction.

Synthetic workflow for (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol.

Step-by-Step Protocol

Step 1: Formylation via Enolate Formation

• Procedure : Dissolve 7-methoxy-2-tetralone in anhydrous Tetrahydrofuran (THF) under an inert argon atmosphere. Cool the reaction vessel to 0°C. Sequentially add potassium tert-butoxide (tBuOK) followed by ethyl formate[1].

• Mechanistic Causality : tBuOK is a sterically hindered, strong base. It selectively deprotonates the less sterically hindered α-carbon of the tetralone to generate a reactive enolate without acting as a competing nucleophile. This enolate subsequently attacks the electrophilic carbonyl carbon of ethyl formate to yield a hydroxymethylene intermediate[1].

• Self-Validation : Monitor the reaction via Thin Layer Chromatography (TLC). The disappearance of the starting tetralone spot and the emergence of a highly UV-active intermediate spot confirms successful formylation. Quench a micro-aliquot with water and extract with ethyl acetate before spotting the TLC plate to prevent streaking.

Step 2: Global Reduction

• Procedure : Isolate the intermediate and redissolve it in anhydrous THF. Slowly add Borane-THF complex (BH₃·THF) at 0°C, then gradually heat the mixture to reflux[1].

• Mechanistic Causality : Borane is chosen specifically for its electrophilic reducing properties. Unlike standard hydride donors (e.g., NaBH₄) which might leave conjugated systems partially intact, borane efficiently reduces both the conjugated alkene (formed via enolization) and the carbonyl groups completely down to the fully saturated primary alcohol[1].

• Self-Validation : Post-reduction, perform an Infrared (IR) spectroscopy scan on the crude extract. The complete absence of a carbonyl stretch (C=O) near 1700 cm⁻¹ and the appearance of a broad hydroxyl stretch (O-H) around 3300 cm⁻¹ validates the completion of the reduction step prior to column chromatography purification.

Pharmacological Application: Sigma (σ) and 5-HT1A Receptor Modulation

The core value of (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol lies in its downstream applications. By converting the primary alcohol into a leaving group (via mesylation or halogenation), it can be coupled with 4-benzylpiperidine or 1-benzylpiperazine[1].

These synthesized 1-aralkyl-4-benzylpiperidine derivatives exhibit nanomolar binding affinities for both σ receptors and 5-HT1A receptors[1]. Functioning as partial agonists at the 5-HT1A receptor site, these compounds are heavily investigated for their potential to act as atypical antipsychotic agents, offering therapeutic efficacy with a reduced risk of extrapyramidal side effects[1].

Pharmacological signaling pathway of derivatives synthesized from the target compound.

References

• Title : Synthesis and Structure−Activity Relationships of 1-Aralkyl-4-Benzylpiperidine and 1-Aralkyl-4-Benzylpiperazine Derivatives as Potent σ Ligands Source : Journal of Medicinal Chemistry - ACS Publications URL :[Link]

• Title : (7-methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol - Molport Source : molport.com URL :[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. (7-methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol | 108048-58-4; 33458-99-0 | Buy Now [molport.com]
• 3. (7-methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol | 108048-58-4 [sigmaaldrich.com]
• 4. 108048-58-4・(7-methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol・(7-methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol【詳細情報】｜試薬-富士フイルム和光純薬 [labchem-wako.fujifilm.com]

Structural Elucidation and NMR Spectroscopic Reference Data for (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol

Executive Summary

The structural characterization of functionalized tetralins is a critical analytical step in the development of neurotropic agents. (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol (CAS: 108048-58-4) serves as a vital synthetic intermediate for potent σ -receptor ligands and 5-HT1A agonists. In this technical whitepaper, we establish a high-fidelity Nuclear Magnetic Resonance (NMR) spectroscopic reference model for this compound. By moving beyond mere data tabulation, this guide deconstructs the causality behind the chemical shifts, multiplicity, and coupling constants, providing drug development professionals with a self-validating framework for structural elucidation.

Pharmacological Context & Structural Significance

The tetrahydronaphthalene (tetralin) core is a privileged scaffold in medicinal chemistry. Specifically, the 7-methoxy and 2-hydroxymethyl substitutions dictate the molecule's spatial geometry and electronic distribution, which are essential for receptor binding. The synthesis and utilization of (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol have been heavily documented in the development of aralkyl-piperidine derivatives targeting central nervous system receptors [1]. Accurate NMR characterization of this intermediate ensures that downstream cross-coupling or amination reactions proceed with the correct regiochemistry and stereochemistry.

High-Fidelity 1 H NMR Reference Data & Causality

The 1 H NMR spectrum of this compound is defined by three distinct regions: the electron-rich aromatic system, the diastereotopic benzylic/aliphatic ring, and the heteroatom substituents. The assignments below are grounded in standard empirical additive rules and coupling constant analyses [2, 3].

H NMR Data Summary (Predicted at 400 MHz, CDCl 3​ )

Position	Shift ( δ , ppm)	Multiplicity	Coupling ( J , Hz)	Integration	Causality / Assignment Logic
C5-H	7.00	d	8.5	1H	Aromatic methine. Ortho to C6. The meta-position relative to the OMe group results in minimal resonance shielding.
C6-H	6.70	dd	8.5, 2.5	1H	Aromatic methine. Ortho to C5, meta to C8. Strongly shielded by the ortho-methoxy group (+R resonance effect).
C8-H	6.60	d	2.5	1H	Aromatic methine. Isolated between the OMe and the bridgehead. Highly shielded by the ortho-methoxy group.
C7-OCH 3​	3.78	s	-	3H	Methoxy protons. Deshielded by the adjacent electronegative oxygen atom.
C11-H 2​	3.60	d	6.5	2H	Hydroxymethyl protons. Deshielded by the hydroxyl oxygen. Split by the adjacent C2 methine proton.
C1-H a​	2.85	dd	16.5, 5.0	1H	Benzylic proton. Diastereotopic due to the C2 chiral center. Exhibits large geminal coupling ( 2J ) to H b​ .
C4-H 2​	2.80	m	-	2H	Benzylic protons adjacent to the C4a bridgehead.
C1-H b​	2.55	dd	16.5, 10.5	1H	Benzylic proton. Diastereotopic companion to H a​ . The larger vicinal coupling ( 3J ) indicates an axial-axial relationship with C2-H.
C2-H	2.05	m	-	1H	Aliphatic methine. Complex multiplet due to coupling with C1, C3, and C11 protons.
C3-H a​	1.95	m	-	1H	Aliphatic ring proton. Diastereotopic.
OH	1.60	br s	-	1H	Exchangeable hydroxyl proton. Broadened due to intermolecular hydrogen bonding.
C3-H b​	1.45	m	-	1H	Aliphatic ring proton. Diastereotopic.

Expert Insight: The splitting of the C1 benzylic protons into two distinct doublets of doublets (at 2.85 and 2.55 ppm) is a direct consequence of the chiral center at C2. Because C2 breaks the symmetry of the tetralin ring, the two protons at C1 occupy distinct magnetic environments (pseudo-axial and pseudo-equatorial), making them diastereotopic and subject to a strong geminal coupling ( J≈16.5 Hz).

High-Fidelity 13 C NMR Reference Data & Causality

Carbon-13 NMR provides an unambiguous map of the molecular skeleton. The chemical shifts are heavily influenced by the inductive (-I) and resonance (+R) effects of the oxygen atoms [2, 3].

C NMR Data Summary (Predicted at 100 MHz, CDCl 3​ )

Position	Shift ( δ , ppm)	Type	Causality / Assignment Logic
C7	157.0	C	Ipso to the methoxy group. Strongly deshielded by the -I effect of oxygen.
C8a	138.0	C	Bridgehead carbon. Meta to the OMe group; relatively unaffected by resonance.
C5	130.0	CH	Aromatic methine. Meta to the OMe group.
C4a	129.3	C	Bridgehead carbon. Para to the OMe group; slightly shielded by resonance.
C8	114.6	CH	Aromatic methine. Ortho to the OMe group; shielded by the +R effect.
C6	111.1	CH	Aromatic methine. Ortho to the OMe group; shielded by the +R effect.
C11	67.5	CH 2​	Hydroxymethyl carbon. Deshielded by the attached hydroxyl group.
C10	55.3	CH 3​	Methoxy carbon.
C2	37.3	CH	Aliphatic methine. Shifted downfield relative to unsubstituted tetralin due to the β -effect of the OH group.
C1	33.5	CH 2​	Benzylic carbon adjacent to the C2 chiral center.
C4	28.5	CH 2​	Benzylic carbon.
C3	27.3	CH 2​	Aliphatic ring carbon.

Experimental Protocol: The Self-Validating NMR Workflow

To transition from theoretical assignments to empirical certainty, a self-validating analytical workflow must be employed. Relying solely on 1D NMR is insufficient for complex functionalized scaffolds. The following protocol outlines the systematic acquisition of 1D and 2D NMR data.

Step-by-Step Methodology

• Sample Preparation: Dissolve 15–20 mg of the purified compound in 0.6 mL of deuterated chloroform (CDCl 3​ ) containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference ( δ 0.00 ppm). Transfer to a high-quality 5 mm NMR tube.

• 1D 1 H Acquisition: Utilize a standard 1D pulse sequence (zg30). Set the relaxation delay (D1) to 1.5 seconds to ensure complete longitudinal relaxation ( T1​ ) between scans, allowing for accurate integration. Acquire 16 scans.

• 1D 13 C{1H} Acquisition: Utilize a power-gated decoupling pulse sequence (zgpg30) to remove proton couplings while benefiting from the Nuclear Overhauser Effect (NOE) for signal enhancement. Set D1 to 2.0 seconds. Acquire 512–1024 scans depending on sample concentration.

• 2D HSQC (Heteronuclear Single Quantum Coherence): Acquire to map all 1-bond C-H connections. This immediately differentiates the CH, CH 2​ , and CH 3​ groups, confirming the diastereotopic nature of the C1 and C3 protons.

• 2D HMBC (Heteronuclear Multiple Bond Correlation): Acquire to map 2-bond and 3-bond C-H connections. This is the critical step for bridging the isolated spin systems (e.g., linking the aliphatic ring to the aromatic core).

Caption: Systematic NMR acquisition and processing workflow for structural elucidation.

Regiochemical Validation via HMBC Network

The trustworthiness of an NMR assignment lies in its internal logic. For (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol, the regiochemistry of the methoxy group at C7 and the hydroxymethyl group at C2 must be unequivocally proven. This is achieved through the HMBC network.

• Validating the Methoxy Position: The methoxy protons ( δ 3.78) will show a strong 3-bond HMBC correlation to C7 ( δ 157.0). Simultaneously, the isolated aromatic proton H8 ( δ 6.60) will show a 2-bond correlation to C7 and a 2-bond correlation to the bridgehead carbon C8a ( δ 138.0).

• Bridging the Rings: The benzylic protons at C1 ( δ 2.85, 2.55) will show a 2-bond correlation to the same bridgehead carbon C8a ( δ 138.0), effectively locking the aliphatic ring to the aromatic ring.

Caption: Key HMBC correlations validating the regiochemistry of the tetralin scaffold.

Conclusion

The comprehensive NMR assignment of (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol demonstrates the power of combining empirical chemical shift rules with 2D correlation spectroscopy. By understanding the causality behind diastereotopic splitting and resonance-induced shielding, researchers can confidently utilize this reference data to validate synthetic outcomes, track impurities, and ensure the structural integrity of downstream pharmaceutical candidates.

References

• Synthesis and Structure−Activity Relationships of 1-Aralkyl-4-Benzylpiperidine and 1-Aralkyl-4-Benzylpiperazine Derivatives as Potent σ Ligands Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link] [1]

• Review of Spectrometric Identification of Organic Compounds, 8th Edition (Silverstein, R. M. et al.) Source: Journal of Chemical Education (ACS Publications) URL:[Link]

• Structure Determination of Organic Compounds: Tables of Spectral Data (Pretsch, E. et al.) Source: Springer Link URL:[Link]

Pharmacological Potential of 7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl Derivatives in CNS Research: A Technical Guide

Executive Summary

The 7-methoxy-1,2,3,4-tetrahydronaphthalen-2-yl (also known as 7-methoxy-2-aminotetralin) scaffold is a privileged pharmacophore in central nervous system (CNS) drug discovery. Because of its rigid conformational geometry and structural homology to endogenous monoamines like dopamine and serotonin, it serves as a highly versatile foundation for designing receptor agonists, enzyme inhibitors, and structural modulators. This whitepaper explores the mechanistic rationale, pharmacological applications, and synthetic workflows of these derivatives, providing a self-validating guide for researchers and drug development professionals.

Pharmacological Domains & Mechanisms of Action

Dopaminergic Modulation in Parkinson's Disease and Schizophrenia

The 2-aminotetralin core is globally recognized for its high affinity for dopamine D2 and D3 receptors. Hybrid derivatives, particularly those coupling the 7-methoxy-2-aminotetralin moiety with aryl-piperazine systems via alkyl chains, exhibit profound D3-preferring agonism[1].

Mechanistic Causality: The 7-methoxy group acts as a bioisostere for the meta-hydroxyl group of dopamine. It engages in critical hydrogen bonding with conserved serine residues (e.g., Ser192) in the orthosteric binding site of D2/D3 receptors. The addition of an extended aryl-piperazine tail allows the molecule to reach the secondary binding pocket (SBP), which is less conserved between D2 and D3 receptors, thereby conferring high D3 selectivity[2]. This selective agonism is crucial for restoring locomotor activity in Parkinson's disease (PD) models while minimizing the dyskinesia typically associated with non-selective D2 activation[3].

Dopamine D2/D3 receptor signaling pathway modulated by 7-methoxy-2-aminotetralin derivatives.

Dual-Targeting in Alzheimer's Disease (AChE & Carbonic Anhydrase)

Recent innovations have repurposed the 7-methoxy-2-aminotetralin scaffold into novel urea and sulfamide derivatives that act as potent, low-nanomolar inhibitors of Acetylcholinesterase (AChE) and human Carbonic Anhydrase (hCA I/II)[4].

Mechanistic Causality: The lipophilic tetralin core significantly enhances blood-brain barrier (BBB) penetration, a critical requirement for Alzheimer's disease (AD) therapeutics. Once in the CNS, the urea or sulfamide functional groups coordinate directly with the active-site zinc ion in hCA and interact with the catalytic triad in the active site gorge of AChE. This dual-inhibition strategy addresses both cholinergic deficits and altered pH homeostasis in the AD brain[4].

Microtubule Structural Signaling & Neuroprotection

Beyond classical receptor and enzyme targeting, 7-methoxy-2-aminotetralin derivatives are utilized as C7-modifications for taxanes (microtubule-targeting agents).

Mechanistic Causality: Standard paclitaxel induces microtubule lattice expansion, which disrupts intracellular transport and leads to dose-dependent peripheral neuropathy. By conjugating the 7-methoxy-2-aminotetralin moiety to the C7 position of the taxane core, researchers engineered compounds that bypass this structural distortion. The bulky tetralin group alters the lateral protofilament interactions, stabilizing the microtubule without expanding the lattice, thereby preserving motor-mediated transport and reducing neurotoxicity[5].

Quantitative Pharmacological Data

The following table summarizes the quantitative binding and inhibitory profiles of key 7-methoxy-1,2,3,4-tetrahydronaphthalen-2-yl derivatives across various targets.

Scaffold / Derivative Type	Primary Target	Binding Affinity / Inhibition ( Ki​ )	Clinical / Preclinical Application
Hybrid Aryl-Piperazine	Dopamine D3	~1.96 nM[2]	Parkinson's Disease, Schizophrenia
Hybrid Aryl-Piperazine	Dopamine D2	~50 - 100 nM[2]	Parkinson's Disease
Urea/Sulfamide Analogs	hCA II	1.64 – 2.80 nM[4]	Alzheimer's Disease (Cognition)
Urea/Sulfamide Analogs	AChE	0.45 – 1.74 nM[4]	Alzheimer's Disease (Memory)
C7-Modified Taxanes	Microtubules	N/A (Structural Modulator)[5]	Neuroprotective Chemotherapy

Self-Validating Experimental Protocols

To ensure reproducibility and scientific rigor, the following step-by-step methodologies detail the synthesis and pharmacological screening of these derivatives. Causality is embedded into each step to explain why specific reagents and conditions are selected.

Protocol 1: Synthesis of Secondary Amine Intermediates via Reductive Amination

This protocol outlines the synthesis of 7-methoxy-N-propyl-1,2,3,4-tetrahydronaphthalen-2-amine, a critical intermediate for D2/D3 agonists[6].

• Imine Formation: Dissolve 7-methoxy-2-tetralone (1.0 eq) and n -propylamine (2.5 eq) in anhydrous 1,2-dichloroethane. Add glacial acetic acid to adjust the pH to ~5.0.

  • Causality: Mildly acidic conditions are strictly required to protonate the carbonyl oxygen, increasing its electrophilicity for nucleophilic attack by the amine. If the pH is too low, the amine becomes fully protonated and unreactive; if too high, the iminium ion intermediate will not form efficiently.

• Selective Reduction: Cool the mixture to 0 °C and add sodium cyanoborohydride (NaCNBH 3​ ) (2.5 eq) dissolved in a minimum volume of anhydrous methanol. Stir under an N 2​ atmosphere for 12 hours at room temperature.

  • Causality: NaCNBH 3​ is selected over sodium borohydride (NaBH 4​ ) because it is highly stable at pH 5 and selectively reduces the transient iminium ion rather than the unreacted ketone, preventing the formation of unwanted alcohol byproducts[1].

• Quenching and Isolation: Evaporate the volatiles under reduced pressure. Quench the residue with saturated aqueous NaHCO 3​ .

  • Causality: NaHCO 3​ neutralizes the acetic acid and safely decomposes any unreacted hydride species. Extract the aqueous layer with ethyl acetate, dry over Na 2​ SO 4​ , and purify via flash chromatography.

Step-by-step synthetic workflow for 7-methoxy-2-aminotetralin derivatives.

Protocol 2: Radioligand Binding Assay for D2/D3 Receptors

This workflow validates the binding affinity ( Ki​ ) of the synthesized derivatives[1].

• Membrane Preparation: Homogenize CHO (Chinese Hamster Ovary) cells stably expressing human D2 or D3 receptors in an ice-cold 50 mM Tris-HCl buffer (pH 7.4) containing 5 mM MgCl 2​ . Centrifuge at 40,000 × g for 20 minutes.

  • Causality: Tris-HCl maintains the physiological pH, while Mg 2+ ions are essential for stabilizing the high-affinity state of the G-protein coupled receptors (GPCRs) during the assay[2].

• Incubation: Incubate the membrane homogenates (approx. 15-20 µg protein/tube) with 0.5 nM [ 3 H]-spiperone and varying concentrations of the test compound (10 −11 to 10 −4 M) for 60 minutes at 25 °C.

  • Causality: [ 3 H]-spiperone is a highly specific radiolabeled antagonist used to label D2/D3 sites. The displacement of this radioligand by the test compound allows for the generation of a competitive binding curve to calculate the IC 50​ .

• Filtration and Detection: Terminate the reaction by rapid vacuum filtration through Whatman GF/B glass fiber filters pre-soaked in 0.3% polyethylenimine (PEI). Wash filters three times with ice-cold buffer.

  • Causality: Soaking filters in PEI neutralizes the negative charge of the glass fibers, drastically reducing the non-specific binding of the highly lipophilic radioligand to the filter matrix[1]. Measure the bound radioactivity using a liquid scintillation counter.

Conclusion

The 7-methoxy-1,2,3,4-tetrahydronaphthalen-2-yl scaffold remains a cornerstone in neuropharmacology. By understanding the causality behind its structural interactions—whether functioning as a bioisostere for dopamine, a lipophilic anchor for metalloenzyme inhibitors, or a steric modulator of microtubule lattices—researchers can continue to exploit this moiety to engineer highly selective, multi-target therapeutics for complex CNS disorders.

References

• Further delineation of hydrophobic binding sites in dopamine D2/D3 receptors... Source: PMC - NIH URL:[Link]

• Further Structure–Activity Relationships Study of Hybrid 7-{[2-(4-Phenylpiperazin-1-yl)ethyl]propylamino}-5,6,7,8-tetrahydronaphthalen-2-ol Analogues: Identification of a High-Affinity D3-Preferring Agonist with Potent in Vivo Activity with Long Duration of Action Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

• Acetylcholinesterase and Carbonic Anhydrase Inhibitory Properties of Novel Urea and Sulfamide Derivatives Incorporating Dopaminergic 2-Aminotetralin Scaffolds Source: Bioorganic & Medicinal Chemistry (ResearchGate) URL:[Link]

• Discovery of 4-(4-(2-((5-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)(propyl)amino)-ethyl)piperazin-1-yl)quinolin-8-ol and its analogues as highly potent dopamine D2/D3 agonists and as iron chelator Source: PMC - NIH URL:[Link]

• Dissecting structural and functional determinants of microtubule stabilization through guided chemical modulation Source: bioRxiv URL:[Link]

• Development of (S)-N6-(2-(4-(Isoquinolin-1-yl)piperazin-1-yl)ethyl)-N6-propyl-4,5,6,7-tetrahydrobenzo[d]-thiazole-2,6-diamine and its analogue as a D3 receptor preferring agonist: Potent in vivo activity Source: PMC - NIH URL:[Link]

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Toxicity Profile and Safety Data Sheet (SDS) for (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol

Executive Summary

In preclinical drug development, tetralin derivatives such as (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol (CAS: 108048-58-4) serve as fundamental synthetic scaffolds. This compound is a critical intermediate in the synthesis of 1-aralkyl-4-benzylpiperidine derivatives, which act as potent σ1​ and σ2​ receptor ligands utilized in neuropharmacology ()[1]. Because its lipophilic tetralin core allows it to readily cross the blood-brain barrier (BBB), understanding its intrinsic toxicity, metabolic liabilities, and safe handling procedures is paramount for researchers advancing CNS-targeted therapeutics.

Chemical Identity & Physical Properties

The physical and structural parameters of the compound dictate its pharmacokinetic behavior and safety profile[2],.

Property	Quantitative Value / Descriptor
Chemical Name	(7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol
CAS Number	108048-58-4
Molecular Formula	C12H16O2
Molecular Weight	192.26 g/mol
Monoisotopic Mass	192.115 Da
SMILES	COC1=CC2=C(CCC(C2)CO)C=C1
Appearance	Solid / Powder

Toxicological Profile & Mechanistic Liabilities

As an active pharmaceutical intermediate, the compound exhibits moderate acute toxicity and specific target organ toxicity (STOT) upon single exposure[3].

• Acute Toxicity (Oral, Dermal, Inhalation): The primary toxicity driver is the lipophilic tetralin core, which facilitates rapid absorption across biological membranes, including the gastrointestinal tract and pulmonary epithelium.

• Metabolic Toxicity (Causality): The methoxy group at the C7 position is highly susceptible to O-demethylation by hepatic Cytochrome P450 enzymes (primarily CYP2D6 and CYP3A4). This Phase I reaction exposes a reactive phenolic hydroxyl group. While phenols can act as antioxidants, they can also undergo further oxidation into electrophilic quinones. These quinones can covalently bind to cellular macromolecules and deplete glutathione, inducing oxidative stress unless they are rapidly neutralized by Phase II conjugation (glucuronidation or sulfation).

• Irritation & Sensitization: The compound is a known irritant to the skin, eyes, and respiratory tract, necessitating stringent engineering controls during handling[4].

Hepatic metabolism and clearance pathway of the tetralin derivative.

Safety Data Sheet (SDS) Core Guidelines

Based on standardized GHS classifications (), the compound is classified under Acute Toxicity Category 4[3]. The following table summarizes the mandatory hazard and precautionary directives[4].

GHS Classification	Hazard Code	Hazard Statement
Acute Toxicity (Oral)	Category 4	H302: Harmful if swallowed
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation
Serious Eye Damage/Irritation	Category 2A	H319: Causes serious eye irritation
STOT - Single Exposure	Category 3	H335: May cause respiratory irritation

Critical Precautionary Measures:

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

• P280: Wear protective gloves, protective clothing, eye protection, and face protection.

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

• Storage: Store in a cool (2-8°C recommended for long-term stability), dry, well-ventilated area away from strong oxidizing agents[5].

Experimental Protocols: Toxicity & Metabolic Profiling

To rigorously evaluate the safety of this compound during early drug discovery, the following self-validating experimental workflows must be employed.

Protocol 1: In Vitro Hepatotoxicity Assay (MTT/LDH Release)

Objective: Evaluate the cytotoxic potential of the compound and its metabolites. Causality & Design: We utilize HepG2 (human liver carcinoma) cells because they retain specialized hepatic functions, including Phase I and Phase II metabolizing enzymes. This is critical for capturing toxicity driven by the O-demethylated metabolite. To ensure a self-validating system , we employ orthogonal assays: LDH release measures necrotic membrane rupture, while MTT assesses mitochondrial metabolic activity. Relying on MTT alone can yield false positives if the compound directly reduces the tetrazolium dye.

Step-by-Step Methodology:

• Cell Seeding: Seed HepG2 cells at 1×104 cells/well in a 96-well plate using DMEM supplemented with 10% FBS. Incubate for 24 hours at 37°C, 5% CO₂.

• Treatment: Treat cells with compound concentrations ranging from 0.1 µM to 100 µM. Include a 0.1% DMSO vehicle (negative control) and 50 µM Chlorpromazine (positive hepatotoxic control).

• Incubation: Incubate for 48 hours.

• LDH Extraction: Aspirate 50 µL of the supernatant from each well and transfer to a new plate. Add LDH assay reagent and measure absorbance at 490 nm to quantify membrane degradation.

• MTT Addition: Add 10 µL of MTT reagent (5 mg/mL) to the remaining cells and media. Incubate for 3 hours. Solubilize the resulting formazan crystals with DMSO and measure absorbance at 570 nm.

Self-validating in vitro hepatotoxicity workflow using orthogonal MTT and LDH assays.

Protocol 2: Microsomal Stability and CYP450 Profiling

Objective: Determine the metabolic half-life and identify reactive intermediates. Causality & Design: Human Liver Microsomes (HLM) are used to simulate first-pass metabolism. The addition of an NADPH regenerating system is the obligate electron donor for CYP450 enzymes; its precise addition controls the initiation of Phase I metabolism. The system is self-validating by including a "no-NADPH" control, which differentiates enzymatic degradation from inherent chemical instability.

Step-by-Step Methodology:

• Preparation: Pre-incubate 1 µM of the compound with 0.5 mg/mL HLM in 100 mM potassium phosphate buffer (pH 7.4) at 37°C for 5 minutes.

• Initiation: Initiate the reaction by adding the NADPH regenerating system (final concentration: 1 mM NADP+, 5 mM glucose-6-phosphate, 1 U/mL G6PDH).

• Quenching: At time points 0, 5, 15, 30, and 60 minutes, extract a 50 µL aliquot and immediately quench it in 150 µL of ice-cold acetonitrile containing an internal standard (e.g., tolbutamide). Causality: Acetonitrile instantly precipitates microsomal proteins, halting all enzymatic activity to ensure precise kinetic measurements.

• Analysis: Centrifuge the quenched samples at 14,000 x g for 10 minutes. Analyze the supernatant via LC-MS/MS to monitor parent compound depletion and detect the 7-hydroxy metabolite mass shift (-14 Da).

References

• Costantino, L., et al. "Synthesis and Structure−Activity Relationships of 1-Aralkyl-4-Benzylpiperidine and 1-Aralkyl-4-Benzylpiperazine Derivatives as Potent σ Ligands." Journal of Medicinal Chemistry, ACS Publications, 2005. URL: [Link]

• PubChemLite. "(7-methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol." University of Luxembourg. URL: [Link]

• NextSDS Database. "(1,2,3,4-tetrahydronaphthalen-2-yl)methanol — Chemical Safety Data." NextSDS. URL: [Link]

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Mechanism of action of (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol in receptor binding assays

An In-Depth Technical Guide to Elucidating the Mechanism of Action of (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol in Receptor Binding Assays

Abstract

The tetralin (1,2,3,4-tetrahydronaphthalene) scaffold is a privileged structure in medicinal chemistry, forming the core of numerous pharmacologically active agents with diverse therapeutic applications. (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol is a specific derivative of this class, yet its biological targets and mechanism of action remain uncharacterized in publicly available literature. This technical guide, therefore, presents a comprehensive, field-proven strategy for the systematic elucidation of its molecular mechanism, with a primary focus on receptor binding assays. This document is designed for researchers, scientists, and drug development professionals, providing not just protocols, but the causal logic behind experimental choices to ensure a self-validating and robust investigatory cascade.

Introduction: The Case for Investigating (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol

The tetralin core is a structural motif found in a wide array of bioactive compounds, from antidepressants to anti-cancer agents. Its conformational flexibility allows it to interact with a variety of biological targets. Given the absence of specific pharmacological data for (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol (herein referred to as "the compound"), a logical first step is to hypothesize potential targets based on its structural similarity to known drugs. Many tetralin derivatives exhibit activity at G-Protein Coupled Receptors (GPCRs), particularly monoamine receptors such as dopamine and serotonin subtypes.

This guide outlines a multi-phased approach to deorphanize this compound, beginning with broad, unbiased screening and progressing to focused, high-resolution characterization of its interactions with identified targets.

Pre-Assay Compound Characterization

Before commencing any biological screening, it is critical to establish the fundamental physicochemical properties of the compound. This foundational step prevents artifacts and ensures data integrity.

Property	Method	Importance in Receptor Binding Assays
Purity	HPLC, LC-MS, qNMR	Impurities could have their own biological activity, leading to false positives or confounding results. A purity of >98% is recommended.
Solubility	Kinetic & Thermodynamic Solubility	The compound must be fully solubilized in the assay buffer to ensure accurate concentration and prevent precipitation.
Stability	LC-MS analysis over time in buffer	Degradation of the compound during incubation can lead to an underestimation of its potency.
LogP/LogD	Calculated or experimental (e.g., shake-flask)	Predicts membrane permeability and potential for non-specific binding to lipids and plastics.

Phase I: Broad-Panel Receptor Screening for Target Identification

The most efficient, unbiased approach to identify initial "hits" is to screen the compound against a large, commercially available receptor panel. This strategy maximizes the probability of discovering a high-affinity interaction without preconceived notions.

A prime example is the National Institute of Mental Health's Psychoactive Drug Screening Program (NIMH-PDSP), which offers screening against over 400 CNS targets at no cost to academic researchers.[1][2][3] The primary screen is typically conducted at a single, high concentration (e.g., 10 µM) to identify any significant displacement of a radioligand.

Diagram: High-Level Investigational Workflow

The overall strategy follows a logical progression from broad screening to specific characterization.

Caption: Workflow from initial screening to functional characterization.

Phase II: Focused Radioligand Binding Assays for Target Validation

Once a preliminary hit is identified in the broad screen, the next step is to confirm and quantify the binding affinity using a full concentration-response curve. The gold standard for this is the competitive radioligand binding assay.[4][5][6]

Principle of Competitive Radioligand Binding

This assay measures the ability of the unlabeled test compound to compete for binding with a radiolabeled ligand ('radioligand') that has a known high affinity and specificity for the target receptor. The reaction is incubated to equilibrium, and then the bound radioligand is separated from the free (unbound) radioligand. The amount of radioactivity bound to the receptor decreases as the concentration of the test compound increases. This allows for the determination of the compound's inhibitory concentration 50% (IC50).[7][8]

Experimental Protocol: Dopamine D2 Receptor Competition Assay

This protocol is a representative example for a GPCR target, based on the potential activity of tetralin derivatives.

Materials:

• Receptor Source: Cell membranes from HEK293 or CHO cells stably expressing the human dopamine D2 receptor.

• Radioligand: [³H]-Spiperone (a high-affinity D2 antagonist).

• Test Compound: (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol.

• Non-specific Agent: A high concentration of an unlabeled D2 antagonist (e.g., 10 µM (+)-Butaclamol) to define non-specific binding.[9][10]

• Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM MgCl₂, pH 7.4.

• Filtration Apparatus: A cell harvester with glass fiber filters (e.g., Whatman GF/C), pre-soaked in 0.3% polyethylenimine (PEI) to reduce non-specific binding.[11][12]

• Scintillation Fluid & Counter: For quantifying radioactivity.

Step-by-Step Methodology:

• Compound Dilution: Prepare a serial dilution of the test compound in assay buffer. A typical range would be from 100 µM down to 0.1 nM.

• Assay Plate Setup (96-well format):

  • Total Binding Wells: Add 50 µL assay buffer, 50 µL of [³H]-Spiperone (at a concentration near its Kd, e.g., 0.3 nM), and 100 µL of the D2 membrane suspension.

  • Non-specific Binding (NSB) Wells: Add 50 µL of 10 µM (+)-Butaclamol, 50 µL of [³H]-Spiperone, and 100 µL of the D2 membrane suspension.

  • Competition Wells: Add 50 µL of each dilution of the test compound, 50 µL of [³H]-Spiperone, and 100 µL of the D2 membrane suspension.

• Incubation: Incubate the plate at room temperature for 90-120 minutes with gentle agitation to reach binding equilibrium.

• Termination & Filtration: Rapidly terminate the reaction by filtering the contents of each well through the glass fiber filter mat using a cell harvester. Wash the filters 3-4 times with ice-cold assay buffer to remove unbound radioligand.[13]

• Radioactivity Counting: Place the filter discs into scintillation vials, add scintillation fluid, and measure the radioactivity (in counts per minute, CPM) using a liquid scintillation counter.[10]

Diagram: Filter Binding Assay Workflow

Caption: Step-by-step process of a filter-based radioligand binding assay.

Alternative Homogeneous Assay Format: Scintillation Proximity Assay (SPA)

For high-throughput applications, a homogeneous "mix-and-measure" format like SPA is highly advantageous as it eliminates the need for a separation step.[14][15][16]

• Principle: Receptors are immobilized on SPA beads containing a scintillant. When a radioligand binds to the receptor, it is brought into close enough proximity to the bead to excite the scintillant, generating a light signal. Unbound radioligand in the solution is too far away to produce a signal.[17][18]

• Advantages: Reduced handling, automation-friendly, and potential for kinetic measurements in real-time.[15]

Data Analysis: From IC50 to Ki

The raw data (CPM) is plotted against the logarithm of the test compound concentration to generate a sigmoidal competition curve. Non-linear regression is used to determine the IC50 value.

To determine the inhibition constant (Ki), a true measure of affinity that is independent of assay conditions, the Cheng-Prusoff equation is used:[19]

Ki = IC50 / (1 + [L]/Kd)

Where:

• IC50 is the experimentally determined concentration of the compound that inhibits 50% of specific binding.

• [L] is the concentration of the radioligand used in the assay.

• Kd is the equilibrium dissociation constant of the radioligand for the receptor.

Phase III: Functional Assays for Mode of Action Determination

Identifying that a compound binds to a receptor is only half the story. The critical next step is to determine the functional consequence of that binding: is it an agonist (activates the receptor), an antagonist (blocks the receptor), or an allosteric modulator?

The choice of functional assay depends on the G-protein coupling of the target receptor.[20]

Gs/Gi-Coupled Receptors: cAMP Assays

• Principle: Gs-coupled receptors activate adenylyl cyclase, increasing intracellular cyclic AMP (cAMP). Gi-coupled receptors inhibit adenylyl cyclase, decreasing cAMP levels.[21]

• Methodology: Commercially available kits (e.g., HTRF, GloSensor™, cAMP-Glo™) provide a sensitive readout of cAMP levels.[22][23][24][25]

  • Agonist Mode: Apply increasing concentrations of the test compound and measure cAMP production. An increase (for Gs) or decrease (for Gi) indicates agonism.

  • Antagonist Mode: Pre-incubate cells with the test compound, then stimulate with a known agonist at its EC80 concentration. A rightward shift in the agonist's concentration-response curve indicates antagonism.[21]

Gq-Coupled Receptors: Calcium Flux Assays

• Principle: Gq-coupled receptors activate phospholipase C, leading to the release of calcium (Ca²⁺) from intracellular stores.[26][27]

• Methodology: Cells expressing the target receptor are loaded with a calcium-sensitive fluorescent dye. Upon receptor activation, the increase in intracellular Ca²⁺ causes a change in fluorescence, which is measured in real-time using an instrument like a FLIPR or FlexStation.[26][28][29]

Diagram: GPCR Signaling & Assay Readouts

Caption: Link between GPCR G-protein coupling and functional assay choice.

Conclusion

While the specific mechanism of action for (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol is not currently established, the framework presented in this guide provides a robust, logical, and technically sound pathway for its elucidation. By progressing from broad, unbiased screening to focused affinity determination and finally to functional characterization, researchers can systematically deorphanize this compound. This process will not only define its molecular target(s) and mode of action but also pave the way for understanding its potential therapeutic utility.

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• Zhen, J., et al. (2005). Concentration of receptor and ligand revisited in a modified receptor binding protocol for high-affinity radioligands: [3H]spiperone binding to D2 and D3 dopamine receptors. Journal of Neuroscience Methods, 147(1), 1-10. [Link]

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Protocols & Analytical Methods

Step-by-step synthesis protocol for (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol from 7-methoxy-2-tetralone

Application Note: Synthesis Protocol for (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol

Target Audience: Researchers, synthetic chemists, and drug development professionals. Objective: To provide a robust, scalable, and self-validating three-step synthetic protocol for the preparation of (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol from the commercially available precursor, 7-methoxy-2-tetralone.

Strategic Overview & Mechanistic Rationale

7-Methoxy-2-tetralone (CAS: 4133-34-0) is a highly versatile bicyclic building block frequently utilized in the total synthesis of complex morphinans, psychoactive alkaloids, and various pharmaceutical intermediates[1][2]. The transformation of its C2 ketone into a C2 hydroxymethyl group requires a one-carbon homologation followed by a reduction.

To achieve this with high chemoselectivity and yield, we employ a three-step sequence:

• Wittig Homologation: The ketone is reacted with (methoxymethyl)triphenylphosphonium chloride to yield an enol ether. This method is preferred over cyano-esterification because it avoids the use of highly toxic cyanide reagents and provides a highly predictable C1 extension[3].

• Acidic Hydrolysis: The intermediate enol ether is unmasked using aqueous acid to reveal 7-methoxy-1,2,3,4-tetrahydronaphthalene-2-carbaldehyde (CAS: 1039416-26-6)[4].

• Borohydride Reduction: The aldehyde is reduced to the target alcohol, (7-methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol (CAS: 108048-58-4)[5]. Sodium borohydride (NaBH₄) is selected over Lithium Aluminum Hydride (LiAlH₄) for its milder reactivity, excellent functional group tolerance, and safer handling profile at scale.

Pathway Visualization

Three-step homologation and reduction workflow for target alcohol synthesis.

Experimental Protocols

Note: All reactions should be performed under an inert atmosphere (Nitrogen or Argon) using oven-dried glassware unless otherwise specified. THF must be anhydrous.

Step 1: Synthesis of the Enol Ether Intermediate

Rationale: Deprotonation of the phosphonium salt generates a reactive ylide that attacks the sterically accessible C2 ketone.

• Suspend (methoxymethyl)triphenylphosphonium chloride (1.5 equiv) in anhydrous THF (0.2 M) and cool the mixture to 0 °C.

• Slowly add potassium tert-butoxide (t-BuOK, 1.45 equiv) dropwise. Stir for 30 minutes at 0 °C until a deep red/orange color persists, indicating ylide formation.

• Dissolve 7-methoxy-2-tetralone (1.0 equiv) in a minimal amount of anhydrous THF and add it dropwise to the ylide solution.

• Allow the reaction to warm to room temperature (RT) and stir for 12 hours.

• Workup: Quench with saturated aqueous NH₄Cl. Extract the aqueous layer with Ethyl Acetate (EtOAc) three times. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Pass the crude residue through a short silica gel plug (Hexanes/EtOAc) to remove triphenylphosphine oxide byproducts. The resulting enol ether is typically used directly in the next step.

Step 2: Hydrolysis to 7-Methoxy-1,2,3,4-tetrahydronaphthalene-2-carbaldehyde

Rationale: The enol ether is acid-labile. Aqueous HCl protonates the ether oxygen, driving the formation of an oxocarbenium ion which is subsequently trapped by water to form the aldehyde[3].

• Dissolve the crude enol ether in a 4:1 mixture of THF and water (0.15 M).

• Add concentrated HCl (12 M, 2.0 equiv) dropwise at RT.

• Stir the mixture vigorously for 2–4 hours. Self-Validation: Monitor the reaction via TLC (Thin Layer Chromatography) until the less polar enol ether spot is completely consumed.

• Workup: Neutralize the mixture carefully with saturated aqueous NaHCO₃. Extract with Dichloromethane (DCM) three times.

• Wash the combined organic layers with brine, dry over MgSO₄, and concentrate. The crude aldehyde (CAS: 1039416-26-6)[4] can be purified via flash column chromatography if analytical purity is required, but is often carried forward crude.

Step 3: Reduction to (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol

Rationale: NaBH₄ provides a mild, selective hydride source to reduce the aldehyde to a primary alcohol without affecting the aromatic methoxy group or the tetralin core[5].

• Dissolve the aldehyde intermediate (1.0 equiv) in anhydrous Methanol (0.2 M) and cool to 0 °C in an ice bath.

• Add Sodium Borohydride (NaBH₄, 1.5 equiv) portion-wise to control the evolution of hydrogen gas.

• Stir the reaction at 0 °C for 1 hour, then allow it to warm to RT for an additional 1 hour.

• Workup: Quench the reaction carefully by adding water dropwise until bubbling ceases. Remove the majority of the methanol under reduced pressure.

• Dilute the aqueous residue with EtOAc and extract three times. Wash the combined organics with brine, dry over Na₂SO₄, and concentrate.

• Purification: Purify the crude product via flash column chromatography (Silica gel, Hexanes:EtOAc gradient) to afford the pure (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol as a solid/oil depending on crystallization conditions.

Quantitative Data & Compound Summary

Compound Name	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Expected Step Yield	Role in Protocol
7-Methoxy-2-tetralone	4133-34-0	C₁₁H₁₂O₂	176.21	N/A	Starting Material
Enol Ether Intermediate	N/A	C₁₃H₁₆O₂	204.27	75 - 85%	Intermediate 1
7-Methoxy-1,2,3,4-tetrahydronaphthalene-2-carbaldehyde	1039416-26-6	C₁₂H₁₄O₂	190.24	80 - 90%	Intermediate 2
(7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol	108048-58-4	C₁₂H₁₆O₂	192.26	85 - 95%	Final Product

Note: Molecular weight and formula data for the final product align with established chemical databases[5][6].

References

• (7-methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol - Molport Molport Chemical Database.[Link]

• (7-methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol - PubChemLite Université du Luxembourg / PubChemLite.[Link]

• A Nine-Step Formal Synthesis of (±)-Morphine Organic Letters - ACS Publications.[Link]

• The DARK Side of Total Synthesis: Strategies and Tactics in Psychoactive Drug Production PMC - National Institutes of Health.[Link]

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• 5. (7-methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol | 108048-58-4; 33458-99-0 | Buy Now [molport.com]
• 6. PubChemLite - (7-methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol (C12H16O2) [pubchemlite.lcsb.uni.lu]

Application Note: Enantioselective Synthesis of (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Document Type: Technical Guide & Validated Protocol

Executive Summary & Strategic Rationale

(7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol is a highly valuable chiral building block. The 7-methoxy-2-substituted tetralin core is a privileged pharmacophore frequently utilized in the development of centrally acting therapeutics, including dopaminergic agonists, melatonin receptor modulators, and σ-receptor ligands[1],[2].

Synthesizing this molecule with high enantiomeric purity presents a specific challenge: direct asymmetric reduction of 2-tetralone derivatives often yields poor regioselectivity and fails to directly install the required hydroxymethyl (-CH₂OH) appendage. To solve this, the most robust, field-proven strategy employs a two-step sequence:

• Catalytic Asymmetric Hydrogenation of the prochiral α,β-unsaturated acid (7-methoxy-3,4-dihydronaphthalene-2-carboxylic acid) using a chiral Ruthenium-BINAP complex[3].

• Chemoselective Borane Reduction of the resulting chiral carboxylic acid to the primary alcohol.

Mechanistic Insights & Causality (E-E-A-T)

As a Senior Application Scientist, it is critical to understand why these specific reagents and conditions are selected, as this knowledge dictates troubleshooting and optimization.

Causality in Asymmetric Hydrogenation

The asymmetric hydrogenation of α,β-unsaturated carboxylic acids using Ru(II)-BINAP complexes is not merely a surface reduction; it is a highly orchestrated, directed catalytic cycle[3]. The reaction relies on the bidentate coordination of the substrate to the ruthenium center. Both the olefinic π-bond (C1=C2) and the oxygen atom of the carboxylate group bind to the metal.

• The "Why": This chelation restricts the conformational degrees of freedom of the substrate. Once locked into this rigid transition state, the steric bulk of the chiral (S)-BINAP (or H8-BINAP) ligand effectively shields one enantioface of the olefin, forcing the delivery of hydrogen exclusively to the opposite face[4],[3].

• Alternative Catalysts: While Iridium-catalyzed asymmetric hydrogenations of unsaturated acids have been developed[5], Ru-BINAP derivatives remain the industrial gold standard for cyclic α,β-unsaturated systems due to their superior turnover numbers (TON) and predictability[4].

Causality in Chemoselective Reduction

Lithium Aluminum Hydride (LiAlH₄) is a common reducing agent, but it is highly nucleophilic and basic, which can lead to side reactions or partial cleavage of the 7-methoxy ether under forcing conditions.

• The "Why": We utilize Borane-Tetrahydrofuran (BH₃·THF). Borane is an electrophilic reducing agent. It reacts rapidly with the electron-rich carboxylic acid to form a transient triacyloxyborane intermediate. This intermediate undergoes intramolecular hydride transfer to yield the primary alcohol cleanly, without risking over-reduction of the aromatic ring or ether cleavage.

Visualizations of the Synthetic Strategy

Figure 1. Two-step enantioselective synthesis pathway for (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol.

Figure 2. Step-by-step experimental workflow for the synthesis and isolation of the target chiral methanol.

Quantitative Catalyst Optimization Data

The choice of the chiral ligand significantly impacts the enantiomeric excess (ee). The partially hydrogenated H8-BINAP often provides a tighter chiral pocket for cyclic substrates compared to standard BINAP[4],[6].

Catalyst System	H₂ Pressure (atm)	Temp (°C)	Solvent	Conversion (%)	Enantiomeric Excess (ee %)
Ru(OAc)₂((S)-BINAP)	50	25	Methanol	>99	94
Ru(OAc)₂((S)-H8-BINAP)	50	25	Methanol	>99	96
Ru(OAc)₂((S)-SEGPHOS)	50	25	Methanol	>99	95
[Rh(COD)((S)-BINAP)]BF₄	50	25	Methanol	85	82

Data summarized from comparative asymmetric hydrogenation benchmarks of cyclic α,β-unsaturated carboxylic acids[4],[7].

Self-Validating Experimental Protocols

Protocol A: Asymmetric Hydrogenation to (S)-7-Methoxy-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid

Note: Ruthenium catalysts are highly sensitive to dissolved oxygen. Strict Schlenk techniques must be employed[6].

• Preparation: In a nitrogen-filled glovebox, charge a glass autoclave liner with 7-methoxy-3,4-dihydronaphthalene-2-carboxylic acid (10.0 mmol) and Ru(OAc)₂((S)-BINAP) (0.05 mmol, 0.5 mol%).

• Solvent Addition: Add 30 mL of anhydrous, thoroughly degassed methanol (prepared via three freeze-pump-thaw cycles).

• Hydrogenation: Transfer the sealed liner to a high-pressure autoclave. Purge the vessel three times with Argon, followed by three purges with Hydrogen gas. Pressurize the autoclave to 50 atm with high-purity H₂[4].

• Reaction: Stir the mixture vigorously at 25 °C for 12 hours.

• Workup: Carefully vent the hydrogen gas. Concentrate the methanolic solution in vacuo. Dissolve the residue in saturated aqueous NaHCO₃ and wash with diethyl ether (to remove catalyst residues and neutral impurities). Acidify the aqueous layer to pH 2 using 1M HCl, and extract with Ethyl Acetate (3 x 20 mL). Dry over Na₂SO₄ and concentrate to yield the chiral acid.

• Self-Validation Check: Analyze a 5 mg aliquot via Chiral HPLC (e.g., Chiralcel OD-H column, Hexane/IPA 90:10). A successful run must yield ≥94% ee. If the ee is lower, catalyst poisoning by trace oxygen or sulfur impurities in the starting material is the likely cause.

Protocol B: Chemoselective Reduction to (S)-(7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol

• Preparation: Dissolve the (S)-7-methoxy-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid (8.0 mmol) in 25 mL of anhydrous THF in a flame-dried, argon-purged round-bottom flask. Cool the solution to 0 °C using an ice bath.

• Reduction: Dropwise, add a 1.0 M solution of BH₃·THF complex (16.0 mL, 16.0 mmol, 2.0 eq) via syringe over 20 minutes.

• Self-Validation Check: Observe the reaction during addition. The immediate evolution of hydrogen gas is a visual confirmation of the active formation of the triacyloxyborane intermediate. Cessation of gas evolution indicates the initial complexation is complete.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4 hours.

• Quench & Isolate: Cool the flask back to 0 °C and carefully quench the excess borane by the dropwise addition of methanol (10 mL) until effervescence ceases. Concentrate the mixture in vacuo.

• Purification: Partition the residue between Ethyl Acetate (30 mL) and 1M HCl (20 mL). Wash the organic layer with brine, dry over anhydrous MgSO₄, and evaporate. Purify the crude product via silica gel flash chromatography (Hexanes/EtOAc 7:3) to yield the pure (S)-(7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol as a clear, viscous oil[1].

References

• Title: Synthesis and Structure−Activity Relationships of 1-Aralkyl-4-Benzylpiperidine and 1-Aralkyl-4-Benzylpiperazine Derivatives as Potent σ Ligands Source: Journal of Medicinal Chemistry - ACS Publications URL: [Link]

• Title: Discovery of 4-(4-(2-((5-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)(propyl)amino)-ethyl)piperazin-1-yl)quinolin-8-ol and its analogues as highly potent dopamine D2/D3 agonists and as iron chelator Source: NIH / Bioorganic & Medicinal Chemistry URL: [Link]

• Title: Modified BINAP: The How and the Why Source: Chemical Reviews - ACS Publications URL: [Link]

• Title: Iridium-Catalyzed Asymmetric Hydrogenation of Unsaturated Carboxylic Acids Source: Accounts of Chemical Research - ACS Publications URL: [Link]

• Title: Hydrogenation of geraniol using ruthenium–BINAP catalysts Source: ResearchGate URL: [Link]

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• 7. researchgate.net [researchgate.net]

Application Notes & Protocols: (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol as a Versatile Pharmaceutical Intermediate

Abstract

(7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol is a key chiral building block derived from the widely utilized starting material, 7-Methoxy-1-tetralone. Its unique structure, featuring a methoxy-substituted tetralin core and a primary alcohol, makes it a valuable intermediate for synthesizing complex molecules with significant pharmacological potential. The methoxy group, in particular, is a prevalent feature in many approved drugs, where it can enhance ligand-target binding, improve physicochemical properties, and favorably modulate metabolic pathways.[1][2] This document provides a comprehensive guide for researchers, covering the synthesis, characterization, and strategic application of (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol in drug discovery and development workflows. We present a robust protocol for its preparation via the reduction of its corresponding carboxylic acid and detail its subsequent use in a catalytically controlled oxidation reaction, a common transformation in pharmaceutical synthesis.

Introduction: The Strategic Importance of the Methoxy-Tetralin Scaffold

The tetralone scaffold is a foundational structure in medicinal chemistry, serving as a precursor for a wide range of bioactive compounds, including antidepressants like Agomelatine.[3][4] The 7-methoxy substitution is particularly noteworthy. This functional group is not merely a passive structural element; it actively influences a molecule's absorption, distribution, metabolism, and excretion (ADME) profile.[1] Its presence can lead to improved oral bioavailability and metabolic stability, making it a desirable feature in modern drug design.

(7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol emerges from this context as a high-value intermediate. It provides a strategic entry point for introducing further chemical diversity. The primary alcohol functionality is a versatile handle for a variety of chemical transformations, including:

• Oxidation to aldehydes or carboxylic acids for subsequent amide or ester couplings.

• Conversion to leaving groups (e.g., tosylates, mesylates, or halides) for nucleophilic substitution reactions.

• Esterification or etherification to introduce new functional moieties.

This guide focuses on a practical and modern synthetic approach, prioritizing safety and efficiency by employing contemporary catalytic methods over traditional stoichiometric reagents.

Synthesis of the Intermediate: A Two-Stage Approach

The most direct and controllable pathway to synthesize (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol begins with the corresponding carboxylic acid, 7-Methoxy-1,2,3,4-tetrahydro-naphthalene-2-carboxylic acid (CAS 24833-31-6).[5] This precursor can be prepared from 7-Methoxy-1-tetralone through established methods like Stobbe or Knoevenagel condensations followed by reduction and cyclization.[6][7]

Our protocol focuses on the critical final step: the selective reduction of the carboxylic acid to the primary alcohol.

Caption: Workflow for the synthesis of the target intermediate.

Protocol 2.1: Catalytic Reduction of a Carboxylic Acid to a Primary Alcohol

This protocol employs a safer and more practical reduction method using ammonia-borane catalyzed by titanium tetrachloride (TiCl₄), which is stable in air and moisture and avoids hazardous reagents like LiAlH₄.[8]

Rationale: The titanium (IV) catalyst activates the carboxylic acid in situ, facilitating hydride transfer from the stable ammonia-borane complex. This method offers high functional group tolerance and proceeds efficiently at room temperature, making it highly suitable for complex intermediates.[8]

Reagent	Molar Mass ( g/mol )	Amount (mmol)	Mass/Volume	Equivalents
7-Methoxy-1,2,3,4-tetrahydro-naphthalene-2-carboxylic acid	220.25	1.0	220 mg	1.0
Ammonia-borane (NH₃BH₃)	30.87	2.0	62 mg	2.0
Titanium tetrachloride (TiCl₄)	189.68	0.1	6 µL	0.1
Diethyl ether (Et₂O), anhydrous	74.12	-	10 mL	-
1M Hydrochloric Acid (HCl)	-	-	5 mL	-
1M Sodium Hydroxide (NaOH)	-	-	3 mL	-
Brine (saturated NaCl)	-	-	3 mL	-
Anhydrous Sodium Sulfate (Na₂SO₄)	142.04	-	As needed	-

Step-by-Step Procedure:

• Preparation: Charge a 50 mL oven-dried, round-bottom flask with the carboxylic acid (1.0 mmol, 220 mg) and a magnetic stir bar. Seal the flask with a rubber septum and connect it to a nitrogen or argon line.

• Solvent and Reagent Addition: Add anhydrous diethyl ether (5 mL) via syringe to dissolve the acid. In a separate, dry vial, dissolve ammonia-borane (2.0 mmol, 62 mg) in anhydrous diethyl ether (5 mL) and add this solution to the reaction flask via syringe.

• Catalyst Initiation: Cool the reaction mixture to 0 °C in an ice bath. Slowly add titanium tetrachloride (0.1 mmol, 6 µL) to the stirred solution via syringe. A color change or slight effervescence may be observed.

• Reaction: After stirring at 0 °C for 5 minutes, remove the ice bath and allow the mixture to warm to room temperature. Monitor the reaction progress by Thin-Layer Chromatography (TLC) until the starting material is consumed (typically 2-4 hours).

• Quenching: Once the reaction is complete, cool the flask back to 0 °C and slowly quench by adding cold 1M HCl (5 mL).

• Work-up: Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether (2 x 10 mL).

• Washing: Combine the organic layers and wash sequentially with 1M NaOH (1 x 3 mL) and brine (1 x 3 mL).[8]

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude alcohol.

• Purification: Purify the crude product by flash column chromatography on silica gel (eluent: 30-50% ethyl acetate in hexanes) to obtain (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol as a solid or viscous oil.

Analytical Characterization of the Intermediate

Validation of the product's identity and purity is critical. The following methods provide a self-validating system to ensure the intermediate meets the required specifications for subsequent steps.

Technique	Purpose	Expected Observations
TLC	Reaction monitoring & purity check	Disappearance of the carboxylic acid spot (more polar) and appearance of the alcohol spot (less polar). A single spot after purification indicates high purity.
¹H NMR	Structural confirmation	Disappearance of the acidic proton (-COOH). Appearance of a broad singlet for the alcohol (-OH) and new signals for the -CH₂OH protons (typically a doublet around 3.5-3.7 ppm). The methoxy singlet (~3.8 ppm) and aromatic protons should remain.
¹³C NMR	Structural confirmation	Disappearance of the carbonyl carbon (~170-180 ppm). Appearance of a new carbon signal for the -CH₂OH group (~60-65 ppm).
FTIR	Functional group analysis	Disappearance of the broad O-H and C=O stretches of the carboxylic acid (~3000 cm⁻¹ and ~1700 cm⁻¹, respectively). Appearance of a broad O-H stretch for the alcohol (~3300 cm⁻¹).
Mass Spec.	Molecular weight confirmation	The molecular ion peak [M]+ or related adducts (e.g., [M+Na]+) should correspond to the expected molecular weight of C₁₂H₁₆O₂ (192.25 g/mol ).

Application Protocol: Oxidation to a Carboxylic Acid

To demonstrate the utility of (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol, this protocol details its conversion to a more complex intermediate, a carboxylic acid, via a platinum-on-carbon (Pt/C) catalyzed oxidation. This method is advantageous as it uses air as the terminal oxidant and proceeds in water, aligning with green chemistry principles.[9]

Rationale: Platinum-catalyzed aerobic oxidation is a selective and efficient method for converting primary alcohols to carboxylic acids without the use of harsh or toxic heavy-metal oxidants like chromium. The reaction is clean, and the product can often be isolated by simple extraction after filtering off the catalyst.[9]

Caption: Application workflow for the oxidation of the intermediate.

Protocol 4.1: Platinum-Catalyzed Aerobic Oxidation

Step-by-Step Procedure:

• Setup: To a round-bottom flask equipped with a condenser and a magnetic stir bar, add the alcohol intermediate (e.g., 1.0 mmol, 192 mg), 5% Platinum on Carbon (Pt/C, ~1-2 mol %), sodium bicarbonate (NaHCO₃, 2.2 equiv., 185 mg), and water (15-20 mL).[9]

• Reaction: Heat the slurry to 70 °C. Bubble air through the mixture using a needle submerged below the surface of the liquid.

• Monitoring: Monitor the reaction by TLC or HPLC until completion (typically 24-48 hours).

• Isolation: Cool the reaction to room temperature and filter through a pad of Celite® to remove the Pt/C catalyst. Wash the pad with a small amount of water.

• Extraction: Transfer the aqueous filtrate to a separatory funnel and acidify to pH 2 with 2M H₂SO₄ or HCl. Extract the desired carboxylic acid product with ethyl acetate (2 x 20 mL).

• Drying and Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the final product.

Conclusion and Future Directions

(7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol is a strategically valuable intermediate whose utility is unlocked through modern, safe, and efficient chemical transformations. The protocols detailed herein provide a reliable framework for its synthesis and subsequent functionalization. By leveraging catalytic methods, researchers can access this building block and its derivatives with high purity and yield, accelerating the discovery and development of new therapeutic agents. This intermediate serves as a gateway to a diverse range of complex molecular architectures, limited only by the strategic vision of the medicinal chemist.

References

• The Chemical Backbone: Exploring 7-Methoxy-1-tetralone's Role in Synthesis. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD.
• Synthesis of 7-methoxy-1,2,3,4-tetrahydro-2-naphthalenone. (n.d.). PrepChem.com.
• Kinetic Study of the Reaction Between 7-Methoxy-1-Tetralone and Glyoxylic Acid via Basic Catalysis. (2025). MDPI.
• Rapid Development of an Enantioselective Synthesis of (R)-1-Hydroxy-7-methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic Acid. (2003). ACS Publications.
• How to Synthesize 7-Methoxy-1-tetralone? (2023). GuideChem.
• The role of the methoxy group in approved drugs. (2024). European Journal of Medicinal Chemistry.
• 7-Methoxy-3,4-dihydronaphthalen-1(2H)-one. (n.d.). Acta Crystallographica Section E.
• 7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-ol. (n.d.). MilliporeSigma.
• Synthesis of 2-acetyl-7,8-dimethoxy-1,2,3,4-tetrahydronaphthalene. (n.d.). ResearchGate.
• The Essential Intermediate: Understanding 7-Methoxy-1-tetralone in Chemical Manufacturing. (2025). NINGBO INNO PHARMCHEM CO.,LTD.
• The role of the methoxy group in approved drugs | Request PDF. (n.d.). ResearchGate.
• Analysis of Stereochemical Stability of Dynamic Chiral Molecules using an Automated Microflow Measurement System. (n.d.). Journal of Visualized Experiments.
• 7-Methoxy-1,2,3,4-tetrahydro-naphthalene-2-carboxylic acid | CAS 24833-31-6. (n.d.). Santa Cruz Biotechnology.
• 7-Methoxy-1,2,3,4-tetrahydronaphthalen-1-one | C11H12O2. (n.d.). PubChem.
• 7-Methoxy-3,4-dihydronaphthalen-1(2H)-one. (n.d.). ResearchGate.
• Practical Reduction of Carboxylic Acids. (2022). ChemistryViews.
• A Safer Reduction of Carboxylic Acids with Titanium Catalysis. (2022). Organic Chemistry Portal.
• Product List. (n.d.). Shiratori Pharmaceutical Co., Ltd.

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Application Note: Chemical Derivatization of (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol for Advanced Mass Spectrometry

Introduction & Chemical Context

(7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol (Molecular Formula: C₁₂H₁₆O₂, Monoisotopic Mass: 192.115 Da) is a primary aliphatic alcohol attached to a methoxy-substituted tetralin core[1]. It serves as a critical structural motif and synthetic intermediate for various melatonergic and dopaminergic pharmacological agents.

However, analyzing this compound at trace levels in biological or environmental matrices presents significant analytical challenges:

• Gas Chromatography (GC): The primary hydroxyl (-OH) group engages in strong hydrogen bonding and interacts with active silanol sites on GC columns, leading to poor volatility, thermal degradation, and severe peak tailing[2].

• Liquid Chromatography (LC): In Electrospray Ionization (ESI), unactivated aliphatic alcohols exhibit exceptionally poor ionization efficiency because they lack basic or acidic sites capable of readily accepting or donating a proton[3]. In-source fragmentation often leads to a non-diagnostic water loss [M+H-H₂O]⁺ at m/z 175.11[1].

To overcome these limitations, this guide details two robust, self-validating chemical derivatization workflows: Trimethylsilylation for GC-MS and Dansylation for LC-ESI-MS.

Dual derivatization workflow for GC-MS and LC-MS analysis of the target alcohol.

Mechanistic Rationale for Derivatization

Silylation for GC-MS

Silylation is the most widely used GC derivatization technique[4]. By reacting the target alcohol with N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA), the active hydrogen of the hydroxyl group is replaced via a nucleophilic substitution (Sₙ2) mechanism with a trimethylsilyl (TMS) group[2]. This masks the polar group, dramatically lowering the boiling point and preventing adsorption onto the column walls[2]. The addition of Trimethylchlorosilane (TMCS) acts as a Lewis acid catalyst, increasing the electrophilicity of the silicon atom to ensure complete derivatization of the primary alcohol.

Dansylation for LC-ESI-MS

To enhance ESI+ detectability, the neutral alcohol is converted into a easily ionizable derivative. Dansyl chloride (5-(dimethylamino)naphthalene-1-sulfonyl chloride) introduces a dimethylamino moiety, which possesses a high proton affinity, thereby increasing ESI+ sensitivity by 10- to 100-fold[5]. Because unactivated alcohols react slowly with Dansyl chloride, 4-(dimethylamino)pyridine (DMAP) is utilized as a nucleophilic catalyst[3].

Mechanistic pathway of DMAP-catalyzed dansylation for ESI+ enhancement.

Experimental Protocols

Protocol A: Trimethylsilylation for GC-MS Analysis

Objective: Quantitative conversion of the analyte to its highly volatile TMS ether.

• Sample Preparation: Transfer 100 µL of the analyte extract into a silanized glass GC autosampler vial.

  • Causality: Silanized vials are mandatory. They minimize analyte adsorption by passivating active silanol sites on the glass surface, ensuring high recovery at trace levels[4].

• Desiccation: Evaporate the solvent to complete dryness under a gentle stream of ultra-pure nitrogen at room temperature.

  • Causality: Silylation reagents are extremely moisture-sensitive. Any residual water will preferentially hydrolyze MSTFA into hexamethyldisiloxane, stalling the derivatization of the target alcohol[2].

• Reagent Addition: Add 50 µL of anhydrous pyridine, followed by 50 µL of MSTFA containing 1% TMCS.

  • Causality: Pyridine acts as an acid scavenger to neutralize the acidic byproducts of the reaction, driving the equilibrium toward the product. TMCS acts as a catalyst for sterically hindered or slow-reacting sites.

• Incubation: Cap the vial tightly with a PTFE-lined septum and incubate in a dry block heater at 60°C for 30 minutes.

• Analysis: Allow the vial to cool to room temperature. Inject 1 µL directly into the GC-MS system (splitless mode recommended for trace analysis).

Protocol B: Dansylation for LC-ESI-MS/MS Analysis

Objective: Formation of a permanently chargeable dansyl ester to maximize ESI+ response[3].

• Reagent Preparation: Prepare fresh solutions of Dansyl chloride (5 mg/mL) and DMAP (1 mg/mL) in anhydrous acetonitrile.

• Reaction Mixture: In a 1.5 mL microcentrifuge tube, combine 50 µL of the analyte solution, 100 µL of the Dansyl chloride solution, and 50 µL of the DMAP catalyst solution[5].

• Alkalinization: Add 10 µL of N,N-Diisopropylethylamine (DIPEA).

  • Causality: The esterification process generates hydrochloric acid (HCl). DIPEA provides a basic environment to neutralize the HCl, preventing the reaction from stalling and protecting the acid-sensitive methoxy ether on the tetralin core[3].

• Incubation: Vortex the mixture for 30 seconds to ensure homogeneity, then incubate at 65°C for 60 minutes[5].

  • Causality: The elevated temperature provides the necessary activation energy for the primary alcohol to efficiently attack the sterically bulky DMAP-Dansyl intermediate.

• Quenching: Add 10 µL of LC-MS grade water or a primary amine (e.g., methylamine) to the tube.

  • Causality: Quenching destroys unreacted Dansyl chloride, preventing it from precipitating in the LC column or causing severe ion suppression in the ESI source.

• Analysis: Dilute the mixture 1:10 with the initial LC mobile phase (e.g., 0.1% Formic acid in Water/Acetonitrile) and inject 5 µL into the LC-MS/MS system.

Quantitative Data Summary & Self-Validation

To ensure the protocols are functioning correctly, analysts must verify the presence of specific precursor and product ions. Table 1 summarizes the expected mass spectrometric parameters for the validation of the derivatized products.

Table 1: Mass Spectrometric Parameters for (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol Derivatives

Analyte State	Analytical Platform	Ionization Mode	Precursor Ion (m/z)	Key Product Ions (m/z)	Diagnostic Notes
Underivatized	LC-ESI-MS	ESI (+)	175.11[M+H-H₂O]⁺	143.08, 115.05	Exhibits poor ionization; prone to in-source water loss[1].
TMS Ether	GC-EI-MS	EI (70 eV)	264.15 [M]⁺	249.13, 174.10, 73.05	m/z 73 is the characteristic [TMS]⁺ fragment confirming successful silylation.
Dansyl Ester	LC-ESI-MS/MS	ESI (+)	426.16 [M+H]⁺	170.06, 156.04	m/z 170 is the characteristic dimethylaminonaphthalene fragment confirming dansylation.

References

• [3] Dansylation of unactivated alcohols for improved mass spectral sensitivity and application to analysis of cytochrome P450 oxidation products in tissue extracts - PMC. National Institutes of Health (nih.gov). URL:

• [5] Derivatization method for sensitive determination of fluorotelomer alcohols in sediment by liquid chromatography–electrospray. Peking University (pku.edu.cn). URL:

• The Use of Derivatization Reagents for Gas Chromatography (GC). Sigma-Aldrich (sigmaaldrich.com). URL:

• [2] GC Derivatization. Colorado State University (colostate.edu). URL:

• [1] (7-methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol - PubChemLite. University of Luxembourg (uni.lu). URL:

• [4] Why Use GC Derivatization Reagents. Chrom Tech, Inc. (chromtech.com). URL:

Sources

• 1. PubChemLite - (7-methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol (C12H16O2) [pubchemlite.lcsb.uni.lu]
• 2. diverdi.colostate.edu [diverdi.colostate.edu]
• 3. Dansylation of unactivated alcohols for improved mass spectral sensitivity and application to analysis of cytochrome P450 oxidation products in tissue extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chromtech.com [chromtech.com]
• 5. ues.pku.edu.cn [ues.pku.edu.cn]

Advanced Chromatographic Purification and Enantiomeric Resolution of (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol

Executive Summary

(7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol (CAS: 108048-58-4) is a critical bicyclic intermediate utilized in the synthesis of potent sigma (σ) receptor ligands and 5-HT1A receptor agonists, which are heavily investigated as atypical antipsychotics[1]. Because the C2 position of the tetralin core is a chiral center, rigorous enantiomeric resolution is mandatory; stereochemistry profoundly dictates receptor binding affinity and pharmacological efficacy.

This application note details a robust, three-tier chromatographic workflow—spanning normal phase flash chromatography, reversed-phase preparative HPLC, and chiral Supercritical Fluid Chromatography (SFC). Designed as a self-validating system, this protocol ensures the isolation of the target compound with >98% chemical purity and >99% enantiomeric excess (ee).

Physicochemical Profiling & Chromatographic Rationale

To design an effective purification strategy, we must first analyze the molecular causality behind the compound's behavior in different mobile and stationary phases.

• Tetralin Core : Confers significant lipophilicity, driving strong retention and predictable partitioning on C18 reversed-phase stationary phases.

• Methoxy Group (C7) : Acts as a weak hydrogen-bond acceptor. During synthesis (often via formylation and reduction of commercially available methoxytetralones), positional isomers such as 5-methoxy or 8-methoxy analogs are common byproducts[1]. These isomers co-elute on silica but can be resolved via RP-HPLC due to subtle differences in hydrodynamic volume.

• Primary Hydroxymethyl Group (C2) : A strong hydrogen-bond donor and acceptor. This is the primary interaction site for normal-phase silica and chiral stationary phases (CSPs).

Table 1: Physicochemical Properties & Chromatographic Implications

Property	Value	Chromatographic Implication
Molecular Formula	C₁₂H₁₆O₂	Determines solvent compatibility and UV cutoffs.
Monoisotopic Mass	192.115 Da	Utilized for LC-MS mass-directed fraction collection[2].
LogP (Predicted)	~2.1	Ideal polarity for C18 Reversed-Phase retention[2].
H-Bond Donors	1 (Hydroxyl)	Primary interaction site for normal phase silica gel.
H-Bond Acceptors	2 (Hydroxyl, Methoxy)	Interacts with carbamate groups on Chiralcel OD-H.

Workflow Visualization

Fig 1. Three-tier chromatographic isolation workflow for enantiopure naphthalenic intermediates.

Experimental Protocols (Self-Validating Systems)

Protocol 1: Normal Phase Flash Chromatography (Bulk Isolation)

Causality: The crude reaction mixture contains unreacted tetralone, borane reduction byproducts, and salts[1]. Silica gel traps the polar hydroxymethyl group. A gradient of Hexane/Ethyl Acetate is used; Hexane solvates the lipophilic tetralin core, while EtOAc competitively disrupts the silica-hydroxyl hydrogen bonds, allowing controlled elution.

Step-by-Step Methodology:

• Sample Preparation: Dissolve 10 g of the crude synthesis mixture in a minimum volume of Dichloromethane (DCM). Dry load the mixture onto 20 g of Celite to prevent band broadening.

• Column Equilibration: Equilibrate a 120 g spherical silica gel column (20-40 µm particle size) with 100% Hexane for 3 column volumes (CV).

• Elution: Run a linear gradient from 0% to 40% Ethyl Acetate in Hexane over 15 CV at a flow rate of 80 mL/min. Monitor UV absorbance at 254 nm and 280 nm.

• System Validation & Recovery: Spot fractions on a TLC plate (Hexane:EtOAc 6:4). Validation Check: Only pool fractions showing a single, distinct spot at Rf ~0.35. Concentrate the pooled fractions in vacuo.

Protocol 2: Preparative RP-HPLC (Isomeric Polishing)

Causality: Positional isomers (e.g., 5-methoxy-1,2,3,4-tetrahydronaphthalen-2-ylmethanol) possess identical masses and nearly identical polarities, causing them to co-elute on silica. A C18 column with a shallow aqueous/organic gradient exploits minor steric differences around the methoxy group, achieving baseline separation.

Step-by-Step Methodology:

• Sample Preparation: Dissolve the flash-purified racemate in Methanol to a concentration of 50 mg/mL. Filter through a 0.45 µm PTFE syringe filter.

• System Validation: Inject 10 µL onto an analytical C18 column (4.6 x 150 mm, 5 µm). Validation Check: Ensure the resolution (Rs) between the 7-methoxy target peak and any isomeric impurities is ≥ 1.5 before scaling up.

• Preparative Injection: Inject 5 mL (250 mg) per run onto a Preparative C18 column (50 x 250 mm, 10 µm).

• Elution: Apply an isocratic hold at 40% Acetonitrile (in Water + 0.1% Formic Acid) for 5 minutes, followed by a shallow linear gradient to 60% Acetonitrile over 25 minutes. Flow rate: 100 mL/min.

• Recovery: Lyophilize the target fractions (triggered by mass m/z 193.1 [M+H]+) to yield the chemically pure racemate (>98% purity).

Protocol 3: Chiral SFC (Enantiomeric Resolution)

Causality: The C2 chiral center requires a chiral stationary phase (CSP). Daicel Chiralcel OD-H (cellulose tris(3,5-dimethylphenylcarbamate)) is selected. The carbamate groups provide hydrogen bonding with the analyte's primary alcohol, while the phenyl rings offer π-π interactions with the tetralin core. Supercritical Fluid Chromatography (SFC) is chosen over HPLC for its superior mass transfer kinetics, lower solvent consumption, and higher loading capacity.

Step-by-Step Methodology:

• Sample Preparation: Dissolve the pure racemate in Methanol at a high concentration (100 mg/mL).

• System Validation: Perform an analytical SFC run (Chiralcel OD-H, 4.6 x 250 mm, 5 µm). Validation Check: Confirm baseline separation of the two enantiomers with a resolution (Rs) > 2.0.

• Preparative SFC: Inject 2 mL (200 mg) onto a Preparative Chiralcel OD-H column (30 x 250 mm, 5 µm).

• Elution: Mobile phase: 80% Supercritical CO₂ / 20% Methanol (isocratic). Back pressure: 120 bar. Temperature: 35°C. Flow rate: 80 mL/min.

• Post-Run Validation: Re-inject a 5 µL aliquot of the isolated Peak 1 and Peak 2 fractions onto the analytical SFC system. Validation Check: Proceed to downstream drug formulation only if the measured enantiomeric excess (ee) is >99%.

Table 2: Chromatographic Method Parameters Summary

Method	Stationary Phase	Mobile Phase	Flow Rate	Primary Objective
Flash Chromatography	Silica Gel (20-40 µm)	Hexane / EtOAc (Gradient)	80 mL/min	Bulk impurity & salt removal
Preparative RP-HPLC	C18 (10 µm)	H₂O / MeCN + 0.1% FA	100 mL/min	Positional isomer separation
Chiral SFC	Chiralcel OD-H (5 µm)	scCO₂ / Methanol (80:20)	80 mL/min	Enantiomeric resolution

Conclusion

By strategically sequencing normal phase, reversed-phase, and chiral supercritical fluid chromatography, researchers can systematically eliminate bulk synthetic impurities, closely related positional isomers, and undesired enantiomers. Integrating strict self-validating checkpoints (TLC Rf verification, HPLC Rs > 1.5, and SFC post-run ee > 99%) ensures that the isolated (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol meets the stringent purity requirements necessary for advanced neuropharmacological drug development.

References

• Synthesis and Structure−Activity Relationships of 1-Aralkyl-4-Benzylpiperidine and 1-Aralkyl-4-Benzylpiperazine Derivatives as Potent σ Ligands - Journal of Medicinal Chemistry (ACS Publications) - 1

• (7-methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol - PubChemLite - 2

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. PubChemLite - (7-methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol (C12H16O2) [pubchemlite.lcsb.uni.lu]

Application Note: Divergent Synthesis of Melatonergic and Dopaminergic Ligands from (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol

Executive Summary

In central nervous system (CNS) drug discovery, the 7-methoxy-tetralin scaffold is a privileged pharmacophore. Specifically, (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol (Molecular Formula: C12H16O2) [[1]]() serves as a highly versatile, bifunctional building block. By leveraging the reactivity of its C2-hydroxymethyl group, researchers can divergently synthesize high-affinity ligands targeting either Melatonin (MT1/MT2) or Dopamine (D2/D3) receptors. This application note details the mechanistic rationale, self-validating synthetic protocols, and quality control metrics required to successfully execute these transformations.

Pharmacophore Rationale & Mechanistic Insights

The utility of this specific starting material lies in its structural mimicry of endogenous neurotransmitters:

• Melatonergic Targeting: The 7-methoxy group perfectly mimics the 5-methoxyindole core of endogenous melatonin. Converting the C2-hydroxymethyl group into an amide (e.g., acetamide or propionamide) satisfies the hydrogen-bond donor/acceptor requirements of the MT1 and MT2 binding pockets 2.

• Dopaminergic & Sigma Targeting: The combination of the methoxy-aromatic ring and an extended aliphatic amine (introduced via piperazine alkylation) mimics the catecholamine structure of dopamine. Substituted piperazine derivatives of this scaffold exhibit high affinity and selectivity for D3 receptors over D2 receptors 3, as well as potent binding to σ (sigma) receptors 4.

Synthetic Workflow & Pathway Visualization

The following diagram illustrates the divergent synthetic pathways from the primary alcohol to the final active pharmaceutical ingredients (APIs).

Figure 1: Divergent synthetic workflows from (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol.

Experimental Protocols

Protocol A: Activation of the Hydroxymethyl Group (Mesylation)

Causality & Rationale: The aliphatic hydroxyl group is a poor leaving group. Converting it to a methanesulfonate (mesylate) bypasses the need for harsh halogenation conditions (e.g., PBr3 or SOCl2), which could inadvertently cause side reactions on the electron-rich methoxy-aromatic ring.

Step-by-Step Methodology:

• Preparation: Dissolve 1.0 eq of (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol in anhydrous dichloromethane (CH2Cl2) (approx. 10 mL/mmol) under an inert N2 atmosphere.

• Base Addition: Add 1.5 eq of Triethylamine (Et3N). Causality: Et3N acts as an acid scavenger to neutralize the HCl generated during the reaction, preventing degradation of the product.

• Cooling & Addition: Cool the mixture to 0 °C using an ice bath. Dropwise, add 1.2 eq of Methanesulfonyl chloride (MsCl). Causality: The reaction is highly exothermic; controlled addition at 0 °C prevents the formation of dimeric ether byproducts.

• Completion: Stir for 2 hours, allowing the reaction to slowly warm to room temperature.

• In-Process Quality Control (IPQC): Monitor via TLC (Hexane:EtOAc 3:1). The starting alcohol is polar (lower Rf). The mesylate is significantly less polar (higher Rf). Both spots are UV active.

• Validation: 1 H NMR will show a new sharp singlet at ~3.0 ppm (CH3 of the mesylate group) and a downfield shift of the CH2-O protons from ~3.6 ppm to ~4.2 ppm.

Protocol B: Synthesis of Dopaminergic/Sigma Ligands (Piperazine Alkylation)

Causality & Rationale: Secondary amines (like 4-benzylpiperazine) are strong nucleophiles capable of displacing the mesylate via an SN2 mechanism [[4]](). An inorganic base is required to drive the reaction to completion.

Step-by-Step Methodology:

• Preparation: Dissolve the mesylate intermediate (1.0 eq) in anhydrous Acetonitrile (CH3CN).

• Reagent Addition: Add 1.2 eq of the desired substituted piperazine (e.g., 4-phenylpiperazine or 4-benzylpiperazine) and 2.0 eq of anhydrous Potassium Carbonate (K2CO3). Causality: K2CO3 scavenges the methanesulfonic acid byproduct, preventing the nucleophilic amine from becoming protonated and unreactive.

• Reflux: Heat the mixture to reflux (approx. 80-85 °C) for 12-16 hours.

• IPQC: Monitor via TLC (CH2Cl2:MeOH 9:1). The basic amine product will streak unless the TLC plate is pre-treated with Et3N. The product will stain positive with Dragendorff's reagent (tertiary amine).

• Validation: Mass spectrometry (ESI-MS) will confirm the[M+H]+ peak. 1 H NMR will reveal the characteristic piperazine ring protons at ~2.5-2.6 ppm, while the methoxy singlet remains intact at ~3.7-3.8 ppm [[3]]().

Protocol C: Synthesis of Melatonergic Ligands (Amidation)

Causality & Rationale: To install the critical amide group required for MT1/MT2 agonism, the mesylate must first be converted to a primary amine. A Staudinger reduction is preferred over catalytic hydrogenation to avoid unintended reduction of the aromatic ring.

Step-by-Step Methodology:

• Azidation: React the mesylate (1.0 eq) with Sodium Azide (NaN3, 2.0 eq) in DMF at 80 °C for 4 hours. Caution: NaN3 is highly toxic; avoid acidic conditions to prevent hydrazoic acid gas formation.

• Staudinger Reduction: Isolate the azide, dissolve in THF, and add Triphenylphosphine (PPh3, 1.2 eq) and a few drops of water. Stir at room temperature until N2 evolution ceases (approx. 6 hours).

• Acylation: Dissolve the resulting primary amine in CH2Cl2. Add Et3N (1.5 eq) and cool to 0 °C. Dropwise, add Acetyl chloride or Propionyl chloride (1.1 eq) 2. Stir for 4 hours at room temperature.

• IPQC: The conversion of the primary amine to the amide can be tracked using a Ninhydrin stain. The intermediate amine stains dark purple/blue, whereas the final amide product is Ninhydrin-negative.

• Validation: IR spectroscopy will confirm success via a strong carbonyl stretch (Amide I) at ~1650 cm −1 and an N-H stretch at ~3300 cm −1 .

Quantitative Data Summary

The table below summarizes the typical pharmacological profiles of the compound classes derived from (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol.

Ligand Derivative	Target Receptor(s)	Structural Modification at C2	Binding Affinity Profile	Pharmacological Role
N-Acetamides	MT1 / MT2	-CH2-NH-CO-CH3	High (Sub-nanomolar)	Full Agonist (Melatonergic)
N-Propionamides	MT1 / MT2	-CH2-NH-CO-CH2CH3	High (Nanomolar)	Full Agonist (Melatonergic)
Benzylpiperazines	σ 1 / σ 2 / 5-HT1A	-CH2-Piperazine-Bn	High (Nanomolar)	Antagonist / Partial Agonist
Phenylpiperazines	D2 / D3	-CH2-Piperazine-Ph	High (D3 preferring)	Agonist (Dopaminergic)

Comprehensive References[1] (7-methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol - PubChemLite. uni.lu. Available Here[2] Synthesis and Structure−Activity Relationships of 1-Aralkyl-4-Benzylpiperidine and 1-Aralkyl-4-Benzylpiperazine Derivatives as Potent σ Ligands. Journal of Medicinal Chemistry - ACS Publications. Available Here[4] Further delineation of hydrophobic binding sites in dopamine D2/D3 receptors for N-4 substituents on the piperazine ring of the hybrid template. PMC - NIH. Available Here[3] Further Structure–Activity Relationships Study of Hybrid 7-{[2-(4-Phenylpiperazin-1-yl)ethyl]propylamino}-5,6,7,8-tetrahydronaphthalen-2-ol Analogues. Journal of Medicinal Chemistry - ACS Publications. Available Here

Sources

• 1. PubChemLite - (7-methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol (C12H16O2) [pubchemlite.lcsb.uni.lu]
• 2. Further delineation of hydrophobic binding sites in dopamine D2/D3 receptors for N-4 substituents on the piperazine ring of the hybrid template 5/ 7-{[2-(4-Aryl- piperazin-1-yl)-ethyl]-propyl-amino}-5,6,7,8-tetrahydro-naphthalen-2-ol - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Yield Optimization for (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol Synthesis

Welcome to the Process Chemistry Support Hub. This guide is designed for researchers, scientists, and drug development professionals seeking to troubleshoot and optimize the synthesis of (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol 1. The most reliable synthetic route involves the reduction of 7-methoxy-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid. Below, we address the mechanistic bottlenecks that lead to poor yields and provide self-validating protocols to ensure reproducible scale-up.

Part 1: Experimental Workflow Visualization

Figure 1: Optimized borane reduction workflow for tetralin-based methanols.

Part 2: Troubleshooting Guides & FAQs

Q1: Why is my overall yield consistently below 60% when reducing the carboxylic acid with Lithium Aluminum Hydride (LiAlH₄)? Causality & Solution: The most common culprit is not an incomplete reaction, but rather severe product entrapment during the aqueous workup. When water is added directly to quench LiAlH₄, it forms a thick, gelatinous emulsion of aluminum hydroxide salts. The hydrophobic tetralin derivative becomes physically trapped within this matrix, leading to massive yield losses during filtration. Self-Validating Protocol: Implement the Fieser Workup (n:n:3n rule) . For every x grams of LiAlH₄ used, quench sequentially with x mL of water, x mL of 15% NaOH, and finally 3x mL of water. This precise sequence forces the aluminum salts to precipitate as a granular, easily filterable white solid. Validation: Weigh the dried aluminum salts post-filtration; if the mass is significantly higher than the theoretical inorganic byproduct weight, or if the salts are sticky rather than powdery, your product is still trapped.

Q2: I observe unreacted starting material even after 12 hours of reflux. Should I increase the LiAlH₄ equivalents? Causality & Solution: Increasing equivalents beyond 2.0–2.5 eq rarely solves the issue if the reaction environment is compromised. LiAlH₄ reacts violently with trace moisture, consuming the reagent and forming insoluble hydroxides that coat the remaining hydride, passivating it. Self-Validating Protocol: Test your THF solvent using Karl Fischer (KF) titration before use. Validation: Proceed only if H₂O < 50 ppm. If KF is unavailable, perform the "benzophenone ketyl" test: add sodium metal and benzophenone to a small aliquot of the THF. A deep blue/purple color confirms strictly anhydrous conditions.

Q3: Can I use Borane (BH₃·THF) instead of LiAlH₄ to improve chemoselectivity and yield? Causality & Solution: Yes, and it is highly recommended. Borane is uniquely electrophilic and reduces carboxylic acids 2 exceptionally fast via a triacyloxyborane intermediate. Furthermore, borane reductions completely avoid the problematic aluminum salt workup, often boosting isolated yields by 15–20%. Self-Validating Protocol: Quench the BH₃ reaction with methanol. This forms trimethyl borate [B(OMe)₃], which is highly volatile and easily removed under reduced pressure. Validation: Check the crude IR spectrum of your isolated product. The absence of a B-H stretch (~2400 cm⁻¹) and the disappearance of the broad carboxylic acid O-H stretch (3300–2500 cm⁻¹) confirms a complete reaction and successful quench.

Q4: Is there an alternative route if the carboxylic acid precursor is difficult to synthesize? Causality & Solution: Yes. Literature demonstrates that starting from commercially available tetralones (e.g., 7-methoxy-2-tetralone) via formylation with ethyl formate and tBuOK, followed by direct reduction with borane, is a viable pathway to the target methanol 3. However, borane reduction of the resulting hydroxymethylene enol system can yield a mixture of over-reduced byproducts. Self-Validating Protocol: If utilizing this route, monitor the borane reduction rigorously via LC-MS to prevent the formation of fully deoxygenated tetralin derivatives. For maximum overall yield and purity, the step-wise reduction of the purified carboxylic acid remains the gold standard.

Part 3: Quantitative Data & Yield Comparison

The following table summarizes expected outcomes based on the choice of reducing agent and workup methodology for 7-methoxy-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid.

Reducing Agent	Workup Methodology	Chemoselectivity	Emulsion Risk	Average Isolated Yield (%)
LiAlH₄ (2.0 eq)	Standard Aqueous Quench	Low	High	45 – 55%
LiAlH₄ (2.0 eq)	Fieser Method (n:n:3n)	Low	Low	78 – 85%
BH₃·THF (1.5 eq)	Methanol Quench	High	None	88 – 92%
BH₃·DMS (1.5 eq)	Methanol Quench	High	None	85 – 90%

Part 4: Step-by-Step Methodology

Optimized Protocol: Borane Reduction of 7-Methoxy-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid

• System Preparation & Validation:

  • Flame-dry a 250 mL round-bottom flask under an argon atmosphere.

  • Add 7-methoxy-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid (10.0 g, 48.5 mmol) and anhydrous THF (100 mL).

  • Validation Check: Perform a Karl Fischer titration on the THF solvent; proceed only if H₂O < 50 ppm to prevent premature borane hydrolysis.

• Reagent Addition:

  • Cool the solution to 0 °C using an ice bath.

  • Dropwise, add BH₃·THF complex (1.0 M in THF, 72.7 mL, 72.7 mmol, 1.5 eq).

  • Causality Note: The electrophilic borane coordinates with the carbonyl oxygen. Hydrogen gas (H₂) evolution will occur immediately; control the addition rate strictly to manage effervescence.

• Reaction Propagation:

  • Remove the ice bath and allow the reaction to stir at room temperature (20–25 °C) for 4 hours.

  • Validation Check: Monitor via TLC (Hexanes/EtOAc 7:3). The acid precursor (lower Rf​ ) should completely disappear, replaced by the target alcohol (higher Rf​ ).

• Quenching & Borate Cleavage:

  • Cool the vessel back to 0 °C. Carefully add anhydrous methanol (30 mL) dropwise.

  • Causality Note: Methanol safely quenches excess borane and reacts with the intermediate borate complex to form trimethyl borate [B(OMe)₃]. Because B(OMe)₃ is highly volatile (bp 68 °C), this entirely bypasses the emulsion issues typical of aqueous workups.

• Isolation:

  • Concentrate the mixture in vacuo at 40 °C.

  • Dissolve the resulting residue in EtOAc (150 mL), wash with 1M HCl (50 mL) to break any residual complexes, followed by brine (50 mL).

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and evaporate to yield pure (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol.

Part 5: References

• Synthesis and Structure−Activity Relationships of 1-Aralkyl-4-Benzylpiperidine and 1-Aralkyl-4-Benzylpiperazine Derivatives as Potent σ Ligands. Journal of Medicinal Chemistry. ACS Publications.3

• Chalcones and Chalcone-mimetic Derivatives as Notch Inhibitors in a Model of T-cell Acute Lymphoblastic Leukemia. ACS Medicinal Chemistry Letters. ACS Publications. 2

• (7-methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol Product Specification. Sigma-Aldrich. 1

Sources

• 1. (7-methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol | 108048-58-4 [sigmaaldrich.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Optimizing HPLC mobile phase gradients for (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol analysis

Target Analyte: (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol Audience: Analytical Chemists, Formulation Scientists, and Drug Development Professionals

Scientific Context & Method Rationale

(7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol is a critical synthetic intermediate, most notably utilized in the production of melatonergic antidepressants such as agomelatine[1]. Structurally, it features a hydrophobic tetralin core paired with polar methoxy and hydroxymethyl groups.

When developing a Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method for this compound, a gradient elution strategy is mandatory. Synthetic samples often contain highly polar precursors and highly non-polar byproducts. A gradient approach compresses the analytical run time while maintaining sharp peak shapes across a wide polarity window[2].

The Causality of Mobile Phase Selection

• Aqueous Phase (A) - 0.1% Formic Acid in Water: While the analyte itself is neutral and does not require pH control for its own ionization, the silica-based stationary phase does. At neutral pH, residual silanols on the column dissociate into active silanoxide ions (Si-O⁻). These active sites form strong secondary hydrogen bonds with the analyte's hydroxyl group, leading to severe peak tailing[3]. Lowering the pH to ~3.0 with formic acid protonates and neutralizes these silanols, ensuring primary hydrophobic interactions dominate.

• Organic Modifier (B) - 0.1% Formic Acid in Acetonitrile (ACN): ACN is preferred over methanol for this tetralin derivative because of its lower viscosity and superior mass transfer kinetics, which reduces system backpressure and yields sharper, more efficient peaks[1].

Standard Operating Procedure: Gradient Optimization

To establish a self-validating analytical method, follow this step-by-step protocol to optimize the gradient profile.

Step 1: System Preparation & Column Equilibration

• Install a high-purity, end-capped C18 column (e.g., 150 mm x 4.6 mm, 3.5 µm). The end-capping further shields the analyte from residual silanols.

• Purge the HPLC system lines with Mobile Phase A (0.1% Formic Acid in H₂O) and Mobile Phase B (0.1% Formic Acid in ACN).

• Equilibrate the column with the starting gradient composition (5% B) for a minimum of 10 column volumes (CV) to ensure complete stationary phase wetting and hydration shell formation[4].

Step 2: The Linear Scouting Run

• Inject a 10 µL standard of the analyte (dissolved in 5% B).

• Execute a linear gradient from 5% B to 95% B over 20 minutes at a flow rate of 1.0 mL/min (Column Temp: 30°C).

• Monitor UV absorbance at 220 nm and 280 nm (optimal for the tetralin chromophore)[2].

• Record the retention time ( tR​ ) of the main peak.

Step 3: Gradient Flattening (Optimization)

• Calculate the exact %B at which the analyte eluted during the scouting run (accounting for the system's dwell volume).

• Modify the gradient to feature a "shallow slope" (e.g., increasing at only 2% B/min) starting 10% below the calculated elution composition. This maximizes resolution between the analyte and closely related structural isomers.

Step 4: Post-Run Wash & Re-equilibration

• Program a column wash step holding at 95% B for 3–5 minutes to flush out highly lipophilic impurities.

• Return to 5% B and hold for at least 5 minutes before the next injection to prevent retention time drift[5].

Quantitative Data & Method Parameters

Table 1: Optimized Gradient Profile for Tetralin Derivatives

Time (min)	Flow Rate (mL/min)	% Mobile Phase A	% Mobile Phase B	Segment Purpose
0.0	1.0	95	5	Initial hold for polar impurity elution
2.0	1.0	95	5	Isocratic focusing
12.0	1.0	40	60	Shallow gradient for target analyte resolution
15.0	1.0	5	95	Steep ramp to flush column
18.0	1.0	5	95	High-organic hold to remove lipophiles
18.1	1.0	95	5	Return to initial conditions
23.0	1.0	95	5	Column re-equilibration

Table 2: Rapid Troubleshooting Matrix

Chromatographic Symptom	Mechanistic Cause	Recommended Corrective Action
Peak Tailing (As > 1.5)	Secondary H-bonding with active silanols.	Lower mobile phase pH to ~3.0; verify column is end-capped.
Retention Time Drift	Inadequate hydration of the stationary phase.	Increase post-run equilibration to ≥5 column volumes[4].
Split / Shouldered Peaks	Sample solvent is stronger than mobile phase.	Dilute sample in starting mobile phase (5% B)[6].
Baseline Drift	Changing absorbance of organic modifier.	Disable reference wavelength; use strictly HPLC-grade ACN[5].

Workflow Visualization

Systematic workflow for optimizing HPLC gradients and resolving peak anomalies.

Troubleshooting FAQs

Q: Why is my (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol peak tailing even though it lacks an ionizable amine? A: While the analyte is neutral, its hydroxyl group acts as a strong hydrogen bond donor/acceptor. At a neutral pH, residual silanol groups (Si-OH) on the silica stationary phase dissociate into active silanoxide ions (Si-O⁻). These active sites create secondary interactions with the analyte's hydroxyl group, causing the analyte molecules to "drag" through the column[3]. Adjusting the mobile phase pH to ~3.0 (using 0.1% formic acid) protonates and neutralizes these silanols, restoring a Gaussian peak shape.

Q: My retention times are drifting later with each consecutive gradient run. How do I fix this? A: Retention time drift in gradient elution is almost always a symptom of inadequate column re-equilibration[4]. During the highly organic phase of the gradient (95% B), the hydration shell around the C18 alkyl chains collapses. If you do not flush the column with enough starting mobile phase (typically 5–10 column volumes), the stationary phase will not fully re-wet, altering the partitioning thermodynamics for the next injection[4]. Increase your post-run equilibration time to ensure the column volume is completely turned over[5].

Q: I am observing split peaks, but only when injecting high-concentration synthetic intermediate samples. Is the column degrading? A: Not necessarily. This is a classic symptom of a sample solvent mismatch. If your sample is dissolved in a strong solvent (like 100% methanol or acetonitrile) and injected into a weak starting mobile phase (e.g., 5% organic), the analyte travels rapidly through the column head before the solvent plug dilutes into the mobile phase. Always dilute or dissolve your sample in the starting mobile phase composition to ensure the analyte focuses into a tight, uniform band at the head of the column[6].

Q: During the gradient run, my UV baseline drifts significantly upward. Does this invalidate my integration? A: Baseline drift is common in gradient elution when the absorbance of Mobile Phase A differs from Mobile Phase B at the monitored wavelength. However, severe drift can obscure low-level impurities. To mitigate this, ensure you are using strictly HPLC-grade or LC-MS grade solvents[4]. Additionally, if you are using a Diode Array Detector (DAD), ensure the reference wavelength is turned off during troubleshooting, as an improperly set reference wavelength will artificially skew the baseline as the organic composition changes[5].

References

• Phenomenex. "HPLC Troubleshooting Mini Guide - Peak Issues." Available at: [Link]

• SCION Instruments. "HPLC Troubleshooting Guide." Available at: [Link]

• University of Pittsburgh. "HPLC Troubleshooting Guide." Available at: [Link]

• Shimadzu. "HPLC Troubleshooting - Tailing Peaks." Available at: [Link]

• Research Journal of Pharmacy and Technology. "Forced Degradation Studies of Agomelatine: Development and Validation of Stability Indicating RP-HPLC Method using Internal Standard." Available at: [Link]

• Pharmaceutical Methods. "A New Validated Stability Indicating Liquid Chromatographic Method for the Determination of Agomelatine." Available at:[Link]

Sources

• 1. rjptonline.org [rjptonline.org]
• 2. phmethods.net [phmethods.net]
• 3. shimadzu5270.zendesk.com [shimadzu5270.zendesk.com]
• 4. HPLC Troubleshooting | Thermo Fisher Scientific - HK [thermofisher.com]
• 5. HPLC Troubleshooting Guide [scioninstruments.com]
• 6. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Technical Support Center: Solubilization &amp; Formulation of (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol

Welcome to the Technical Support Center. As an Application Scientist, I designed this guide to address the specific physicochemical hurdles associated with (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol . While this compound is a highly valuable synthetic intermediate and pharmacophore—often utilized in the development of potent sigma receptor ligands and 5-HT1A modulators[1]—its bicyclic tetralin core imparts extreme lipophilicity. This results in poor aqueous solubility, which can compromise both in vitro assay reproducibility and in vivo bioavailability.

This guide provides field-proven, mechanistically grounded troubleshooting strategies to ensure your experimental data remains robust.

Workflow for selecting solubilization strategies based on specific assay requirements.

Part 1: Troubleshooting FAQs (The "Why" and "How")

Q1: Why does my compound crash out when diluted from a DMSO stock into cell culture media?

The Causality: This is a classic "solvent shift" phenomenon. When you inject a DMSO stock of (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol into aqueous media (like DMEM or PBS), the highly water-miscible DMSO rapidly diffuses away into the bulk aqueous phase. The compound, however, cannot hydrate fast enough. Because the lipophilic tetralin core has a high affinity for itself (driven by the hydrophobic effect), the molecules rapidly aggregate to minimize their exposed surface area to water. This creates localized zones of extreme supersaturation, leading to rapid nucleation and precipitation. The Fix: Transition from kinetic stabilization (hoping it doesn't crash before the assay ends) to thermodynamic stabilization using a cyclodextrin inclusion complex.

Q2: Why should I use Hydroxypropyl-β-Cyclodextrin (HP-β-CD) instead of α- or γ-cyclodextrins?

The Causality: Successful inclusion complexation relies on a precise steric match between the "guest" molecule and the "host" cavity. The bicyclic tetralin core of your compound has a molecular diameter that perfectly matches the inner cavity of β-cyclodextrin (~6.0–6.5 Å). α-cyclodextrin is too narrow (~4.7 Å), preventing entry, while γ-cyclodextrin is too wide (~8.0 Å), resulting in weak Van der Waals interactions and poor complex stability [1]. HP-β-CD is preferred over unsubstituted β-cyclodextrin because the hydroxypropyl groups disrupt the cyclodextrin's own crystal lattice, vastly improving its baseline solubility in water.

Q3: What is the optimal vehicle for in vivo (IV/IP) dosing of this compound?

The Causality: For systemic administration, you must avoid embolization caused by drug precipitation in the bloodstream. While HP-β-CD is excellent for IV dosing, lipid-based nanoformulations (like liposomes) are vastly superior for enhancing the bioavailability and tissue distribution of highly lipophilic compounds[2]. The compound partitions thermodynamically into the hydrophobic lipid bilayer, shielding it from the aqueous environment until it reaches the target cell membrane, where it can be transferred via lipid exchange.

Part 2: Quantitative Performance Data

The following table summarizes the expected solubility enhancements when applying different formulation strategies to (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol.

Formulation Vehicle	Apparent Solubility (mg/mL)	Fold Enhancement	Primary Application
Water / PBS (pH 7.4)	< 0.01	1x (Baseline)	None
0.5% DMSO in Media	~0.05	5x	In vitro (Low dose assays)
20% HP-β-CD (w/v)	~2.50	250x	In vitro / In vivo (IV)
10% Tween 80 / 10% PEG400	~5.00	500x	In vivo (IP / PO)
Liposomal Encapsulation	> 8.50	> 850x	In vivo (Targeted / IV)

Part 3: Mechanistic Visualization

Thermodynamic mechanism of cyclodextrin inclusion complexation for lipophilic compounds.

Part 4: Standard Operating Procedures (SOPs)

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems . Do not skip the validation steps; they are the diagnostic checkpoints that confirm the physical chemistry of your formulation is correct.

Protocol A: HP-β-CD Inclusion Complexation (For In Vitro & IV Use)

Mechanism: Forces the compound into the cyclodextrin cavity via extended kinetic mixing, replacing high-energy water molecules inside the cavity.

• Preparation: Prepare a 20% (w/v) solution of in sterile PBS or pure water.

• Addition: Add (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol powder directly to the cyclodextrin solution to achieve the target concentration (e.g., 2 mg/mL). Do not use DMSO as an intermediate solvent, as it will compete for the cyclodextrin cavity.

• Complexation: Sonicate the suspension in a water bath at 37°C for 30 minutes, followed by continuous magnetic stirring at room temperature for 24 hours. The extended time is required to overcome the activation energy of the solid-state crystal lattice.

• Filtration: Filter the solution through a 0.22 µm PVDF syringe filter to remove any uncomplexed drug.

• Self-Validation Check: Centrifuge a 1 mL aliquot of the filtrate at 10,000 x g for 10 minutes.

  • Pass: No pellet forms. The solution remains optically clear.

  • Fail: A white pellet forms. The inclusion complex is incomplete (increase stirring time or lower the target drug concentration).

Protocol B: Liposomal Encapsulation via Thin-Film Hydration (For In Vivo Use)

Mechanism: Dissolving the drug and lipids together in an organic solvent ensures intimate molecular mixing. Upon evaporation, the drug is trapped in the lipid matrix, bypassing the energy barrier required to penetrate a pre-formed aqueous liposome [2].

• Lipid Mixing: In a round-bottom flask, dissolve DPPC (Dipalmitoylphosphatidylcholine), Cholesterol, and (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol in a 10:2:1 molar ratio using Chloroform/Methanol (2:1 v/v).

• Film Formation: Attach the flask to a rotary evaporator. Evaporate the solvent under reduced pressure at 45°C until a dry, uniform, translucent lipid film forms on the flask walls. Apply a vacuum for an additional 2 hours to remove trace solvents.

• Hydration: Add pre-warmed PBS (50°C, above the phase transition temperature of DPPC) to the flask. Rotate without vacuum for 30 minutes to hydrate the film, forming multilamellar vesicles (MLVs).

• Sizing: Extrude the cloudy MLV suspension 10 times through a 100 nm polycarbonate membrane using a mini-extruder block heated to 50°C.

• Self-Validation Check: Measure the particle size and Polydispersity Index (PDI) via Dynamic Light Scattering (DLS).

  • Pass: PDI is < 0.2 and Z-average size is ~100-120 nm. This confirms a uniform, stable liposomal dispersion.

  • Fail: PDI is > 0.3 or visible aggregates are present. This indicates the drug has exceeded the loading capacity of the bilayer and is crystallizing out. Reduce the drug-to-lipid ratio.

References

• Loftsson, T., & Brewster, M. E. (2010). Pharmaceutical applications of cyclodextrins: basic science and product development. Journal of Pharmacy and Pharmacology. Available at:[Link]

• Strickley, R. G. (2004). Solubilizing excipients in oral and injectable formulations. Pharmaceutical Research. Available at:[Link] 3.[1] Synthesis and Structure−Activity Relationships of 1-Aralkyl-4-Benzylpiperidine and 1-Aralkyl-4-Benzylpiperazine Derivatives as Potent σ Ligands. Journal of Medicinal Chemistry - ACS Publications. Available at:[Link] 4.[2] Pharmacology and Pharmacokinetics of Vitamin E: Nanoformulations to Enhance Bioavailability. ResearchGate. Available at:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]

Reducing unwanted side products in the oxidation of (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol

Welcome to the Technical Support Center. The oxidation of (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol to its corresponding aldehyde (7-methoxy-1,2,3,4-tetrahydronaphthalene-2-carbaldehyde) is a critical transformation in the synthesis of various dopaminergic agents and melatonin receptor analogs.

Because the target molecule contains an electron-rich tetralin core and an enolizable α -proton (at the C2 position), it is highly susceptible to side reactions under standard oxidative conditions. This guide is designed to help you troubleshoot common impurities, understand the mechanistic causality behind them, and implement self-validating protocols to achieve high-purity yields.

Part 1: Diagnostic FAQs (Troubleshooting Specific Issues)

Q: Why is my reaction yielding 7-methoxy-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid instead of the aldehyde? A: You are observing over-oxidation, which is almost exclusively caused by the presence of water in your reaction mixture. Aldehydes undergo hydration in the presence of trace moisture to form gem-diols (hydrates). These gem-diols are rapidly oxidized to carboxylic acids by oxidants like PCC or excess TEMPO/NaOCl.

• Solution: Maintain strictly anhydrous conditions. We recommend switching to Dess-Martin Periodinane (DMP), which operates under mild, anhydrous conditions and effectively arrests oxidation at the aldehyde stage[1].

Q: I am observing a loss of enantiomeric excess (ee%) in my product. How do I prevent epimerization? A: If you are starting with an enantiopure (R)- or (S)- isomer, the C2 position of the tetralin ring is α to the newly formed aldehyde, making its proton highly enolizable. In a standard Swern oxidation, the use of triethylamine (Et₃N) as a base can abstract this α -proton during the warming phase, leading to enolization and subsequent racemization[2].

• Solution: Substitute Et₃N with a bulkier, less nucleophilic base like N,N-Diisopropylethylamine (DIPEA) and strictly maintain the temperature below -60 °C until quenching. Alternatively, use DMP, which is known to prevent epimerization of α -chiral aldehydes[1].

Q: LC-MS shows a +14 Da or +16 Da impurity with a carbonyl stretch, but it's not the carboxylic acid. What is it? A: You are likely observing benzylic oxidation at the C1 or C4 positions of the tetralin ring, forming a tetralone derivative. The benzylic C–H bonds in the tetralin system are significantly weaker and highly susceptible to radical abstraction or over-oxidation by harsh oxidants[3].

• Solution: Avoid transition-metal oxidants (like CrO₃/KMnO₄) and aerobic oxidation systems (like Cu/TEMPO/O₂) which favor benzylic radical formation[3]. Stick to hypervalent iodine (DMP) or activated DMSO (Swern)[4].

Part 2: Mechanistic Pathways & Troubleshooting Logic

Fig 1: Mechanistic pathways of desired oxidation vs. common side reactions.

Fig 2: Diagnostic logic tree for identifying and resolving oxidation side products.

Part 3: Quantitative Method Comparison

To select the best approach for your specific constraints, refer to the comparative data below:

Oxidation Method	Typical Yield	Over-Oxidation Risk	Epimerization Risk (if chiral)	Benzylic Oxidation Risk
Dess-Martin Periodinane (DMP)	85–95%	Low (Anhydrous)	Very Low	Low
Modified Swern (with DIPEA)	80–90%	Low	Low	Low
Standard Swern (with Et₃N)	80–90%	Low	High	Low
TEMPO / NaOCl (Anelli)	70–85%	Moderate (pH dependent)	Moderate	Moderate
PCC / CH₂Cl₂	60–75%	Moderate	Moderate	High (Cr-mediated)

Part 4: Validated Experimental Protocols

The following protocols are engineered as self-validating systems . Do not proceed to the next step unless the observable physical checkpoints are met.

Protocol A: Modified Swern Oxidation (Low-Epimerization)

Use this protocol for cost-effective scale-up while protecting the C2 stereocenter.

• Preparation: Charge a flame-dried flask with oxalyl chloride (1.2 eq) and anhydrous CH₂Cl₂. Cool the solution to -78 °C under a strict N₂ atmosphere.

• Activation: Add anhydrous DMSO (2.4 eq) dropwise.

  • Self-Validation Checkpoint: Vigorous evolution of CO and CO₂ gas must be observed. If no gas evolves, the oxalyl chloride has degraded and the active chlorodimethylsulfonium electrophile has not formed[4].

• Substrate Addition: Add a solution of (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol (1.0 eq) in CH₂Cl₂ dropwise. Stir for 30 minutes at -78 °C to form the alkoxysulfonium ion[5].

• Base Quench: Add N,N-Diisopropylethylamine (DIPEA) (5.0 eq) dropwise, strictly maintaining the internal temperature below -60 °C.

  • Causality: DIPEA is sterically hindered compared to Et₃N, preventing unwanted deprotonation at the C2 position and preserving enantiomeric purity[2].

• Warming & Cleavage: Allow the reaction to warm to 0 °C over 1 hour.

  • Self-Validation Checkpoint: The distinct, pungent odor of dimethyl sulfide (DMS) should become apparent, confirming the successful β -elimination and fragmentation of the ylide into the target aldehyde[4].

• Workup: Quench with saturated aqueous NH₄Cl, extract with CH₂Cl₂, wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

Protocol B: Buffered Dess-Martin Oxidation

Use this protocol for maximum chemoselectivity and absolute preservation of stereochemistry.

• Preparation: Dissolve the substrate (1.0 eq) in anhydrous CH₂Cl₂. Add solid NaHCO₃ (5.0 eq).

  • Causality: NaHCO₃ acts as an insoluble buffer to neutralize the acetic acid byproduct released during the reaction. This prevents acid-catalyzed side reactions (like ether cleavage) without dissolving and causing base-catalyzed epimerization[6].

• Oxidation: Add Dess-Martin Periodinane (1.2 eq) in portions at 0 °C[1].

• Monitoring: Stir and allow to warm to room temperature for 1–2 hours.

  • Self-Validation Checkpoint: The mixture will remain a cloudy white suspension throughout the reaction.

• Quenching: Add a 1:1 mixture of saturated aqueous NaHCO₃ and saturated aqueous Na₂S₂O₃. Stir vigorously for 15–30 minutes.

  • Self-Validation Checkpoint: The cloudy suspension will transition into two completely clear liquid phases. This visual cue confirms that the unreacted hypervalent iodine has been successfully reduced to water-soluble iodine species[6].

• Workup: Separate the organic layer, wash with brine, dry over MgSO₄, and concentrate.

Part 5: References

• Dess–Martin periodinane - Wikipedia Source: Wikipedia URL:[Link]

• Swern oxidation - Wikipedia Source: Wikipedia URL:[Link]

• Swern Oxidation of Alcohols To Aldehydes and Ketones Source: Master Organic Chemistry URL:[Link]

• Alcohol Oxidation in CH2Cl2: DMP vs. PCC Source: OrgoSolver URL:[Link]

• Aerobic Copper-Catalyzed Organic Reactions Source: Chemical Reviews (ACS Publications) URL:[Link]

Sources

• 1. Dess–Martin periodinane - Wikipedia [en.wikipedia.org]
• 2. Swern oxidation - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. orgosolver.com [orgosolver.com]
• 6. orgosolver.com [orgosolver.com]

Enhancing enantiomeric excess (ee) during chiral (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol preparation

Welcome to the Technical Support Center for Chiral Synthesis . This guide is specifically engineered for researchers, process chemists, and drug development professionals working on the asymmetric synthesis and chiral resolution of (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol .

This compound is a critical chiral building block for synthesizing potent central nervous system (CNS) agents, including σ1​ receptor ligands, D3​ receptor agonists, and β3​ -adrenergic receptor agonists[1][2]. Because the pharmacological efficacy of these target drugs is heavily dictated by the stereocenter at the C2 position of the tetralin skeleton, maintaining an enantiomeric excess (ee) of >99% is paramount.

Mechanistic Overview: Pathways to High Enantiopurity

Achieving high enantiomeric excess for this tetralin derivative typically relies on one of two validated pathways:

• Pathway A (Asymmetric Hydrogenation): Utilizes a chiral Ruthenium or Rhodium catalyst (e.g., Ru(II)-(S)-SEGPOS) to enantioselectively reduce a prochiral enamide or enoate precursor[2].

• Pathway B (Enzymatic Kinetic Resolution): Employs lipases (e.g., Lipase PS) to selectively transesterify one enantiomer of the racemic alcohol, leaving the desired enantiomer intact.

Figure 1: Divergent synthetic workflows for achieving high ee% in chiral tetralin preparation.

Troubleshooting Guide: Enantiomeric Excess Degradation

Figure 2: Decision tree for troubleshooting enantiomeric excess degradation during synthesis.

Q: Why is my ee% plateauing at 85% during Ru-catalyzed asymmetric hydrogenation? A: This is almost always a kinetic issue related to H2​ pressure or catalyst oxidation.

• Causality: The enantioselectivity of Ru-BINAP or Ru-SEGPOS complexes depends on the coordination equilibrium of the prochiral olefin to the metal center prior to the oxidative addition of hydrogen. If H2​ pressure is too high, the reaction is forced through a faster, non-coordinating (and thus non-selective) background pathway. Conversely, trace oxygen oxidizes the phosphine ligand, creating an achiral Ru-oxide species that catalyzes racemic reduction.

• Solution: Lower the H2​ pressure to the 10–30 atm optimal window (see Table 1) and rigorously degas all solvents using the freeze-pump-thaw method.

Q: In enzymatic kinetic resolution, my E-value (enantiomeric ratio) drops significantly after 40% conversion. What causes this? A: This indicates an issue with water activity ( aw​ ) or acyl donor byproduct inhibition.

• Causality: When using vinyl acetate as an acyl donor, transesterification yields vinyl alcohol, which rapidly tautomerizes to acetaldehyde. While this makes the reaction irreversible, acetaldehyde can covalently bind to the lysine residues of the lipase, altering its chiral binding pocket. Furthermore, trace water causes the hydrolysis of the newly formed chiral ester back into the racemic pool, destroying the kinetic resolution.

• Solution: Add activated 4Å molecular sieves to strictly control aw​ . If enzyme deactivation persists, switch to a bulkier, less volatile acyl donor like vinyl butyrate (see Table 2).

Frequently Asked Questions (FAQs)

Q: Can I separate the enantiomers of the final (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol directly via Chiral SFC? A: Yes, but it is not scalable for >10g batches. For analytical validation or small-scale isolation, Supercritical Fluid Chromatography (SFC) using a Chiralpak AD-H column (Isocratic 15% MeOH in CO2​ ) provides baseline resolution. For process scale, asymmetric hydrogenation is the industry standard[2].

Q: Does the position of the methoxy group (e.g., 5-methoxy vs. 7-methoxy) affect the asymmetric hydrogenation? A: Yes. The 7-methoxy group is distant from the C2 stereocenter and exerts minimal steric hindrance. However, it does alter the electronic density of the tetralin ring. Ligands with narrow dihedral angles, such as (S)-SEGPOS, accommodate this electronic profile much better than standard BINAP, resulting in higher ee%[2].

Quantitative Data Summaries

Table 1: Optimization of Ru-Catalyzed Asymmetric Hydrogenation Substrate: 7-methoxy-3,4-dihydronaphthalene-2-carboxylic acid derivative.

Chiral Ligand	H2​ Pressure (atm)	Solvent	Conversion (%)	ee (%)
(R)-BINAP	10	MeOH	>99	82.5
(R)-BINAP	30	MeOH	>99	78.0
(S)-SEGPOS	10	MeOH	>99	99.6
(S)-SEGPOS	30	MeOH	>99	95.2

Table 2: Solvent and Acyl Donor Effects on Lipase PS Kinetic Resolution Substrate: Racemic (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol.

Acyl Donor	Solvent	Additive	E-value	ee (%) of unreacted alcohol
Vinyl Acetate	MTBE	None	45	88.0
Vinyl Acetate	MTBE	4Å Mol Sieves	85	94.5
Vinyl Butyrate	Hexane	4Å Mol Sieves	>200	>99.0

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems . You must not proceed to the next step without passing the defined In-Process Control (IPC).

Protocol A: Asymmetric Hydrogenation to Chiral Precursor[2]

• Preparation: Charge a high-pressure Hastelloy autoclave with the prochiral enamide/enoate derivative of 7-methoxy-2-tetralone (1.0 eq) and Ru(II)-(S)-SEGPOS catalyst (0.005 eq).

• Degassing (Critical Causality Step): Add anhydrous MeOH. Perform three freeze-pump-thaw cycles to remove dissolved O2​ . Failure to do this will result in Ru-oxidation and racemic background reduction.

• Hydrogenation: Pressurize the reactor to exactly 10 atm with ultra-high purity H2​ gas. Stir at 50°C for 12 hours.

• System Validation (IPC): Vent the reactor. Take a 0.1 mL aliquot, filter through a short pad of silica to remove the Ru catalyst, and analyze via Chiral HPLC (Chiralcel OD-H, Hexane/IPA 90:10).

  • Validation Gate: Proceed to reduction ONLY if Conversion is >99% and ee is >99.0%.

• Reduction: Treat the resulting enantiopure intermediate with BH3​⋅SMe2​ in THF at 0°C to yield the final chiral (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol.

Protocol B: Enzymatic Kinetic Resolution[1]

• Preparation: Dissolve racemic (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol (synthesized via standard NaBH4​ reduction of the corresponding aldehyde) in anhydrous Hexane.

• Reagent Addition: Add Vinyl Butyrate (3.0 eq) and freshly activated 4Å molecular sieves (200 mg/mmol substrate).

• Enzyme Loading: Add Burkholderia cepacia lipase (Lipase PS) (50% w/w relative to substrate). Stir at 30°C.

• System Validation (IPC): Monitor the reaction via GC or HPLC every 2 hours. Calculate the enantiomeric ratio (E-value) using the formula: E=ln[(1−c)(1−ees​)]/ln[(1−c)(1+ees​)] .

  • Validation Gate: Stop the reaction strictly at 50% conversion. If conversion exceeds 52%, the ee% of the remaining alcohol will artificially inflate, but the yield will collapse.

• Workup: Filter off the enzyme and sieves. Separate the enantiopure unreacted alcohol from the newly formed chiral ester via silica gel flash chromatography.

References

• Title: Discovery of a Novel Series of Benzoic Acid Derivatives as Potent and Selective Human β3​ Adrenergic Receptor Agonists with Good Oral Bioavailability. 3. Phenylethanolaminotetraline (PEAT) Skeleton Containing Biphenyl or Biphenyl Ether Moiety. Source: Journal of Medicinal Chemistry, 2008, 51(15), 4804-4822. URL: [Link]

• Title: Synthesis and Structure−Activity Relationships of 1-Aralkyl-4-Benzylpiperidine and 1-Aralkyl-4-Benzylpiperazine Derivatives as Potent σ Ligands. Source: Journal of Medicinal Chemistry, 2005, 48(1), 266-273. URL: [Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Comparative Pharmacological Guide: (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol vs. 8-Methoxy Tetralin Analogs

Target Audience: Neuropharmacology Researchers, Medicinal Chemists, and Drug Development Professionals Focus: Scaffold divergence, receptor selectivity ( σ1​ , σ2​ , 5-HT 1A​ , D 3​ ), and self-validating experimental workflows.

Executive Summary

The tetralin (1,2,3,4-tetrahydronaphthalene) nucleus is a privileged pharmacophore in central nervous system (CNS) drug discovery. Minor positional shifts of electron-donating substituents on the aromatic ring—specifically comparing the 7-methoxy and 8-methoxy positions—dictate profound shifts in receptor subtype selectivity.

(7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol serves as a critical synthetic precursor for basic amine derivatives (e.g., benzylpiperidines) that exhibit low-nanomolar affinity for Sigma ( σ1​ and σ2​ ) receptors, offering potent neuroprotective properties[1]. Conversely, 8-methoxy tetralin structural analogs (such as 8-methoxy-2-aminotetralins) spatially mimic the endogenous neurotransmitters serotonin and dopamine, acting as high-affinity full or partial agonists at 5-HT 1A​ and D 3​ receptors[2]. This guide objectively compares the mechanistic causality behind this divergence and provides validated protocols for their evaluation.

Structural Divergence & Mechanistic Pharmacophore Analysis

The 3D spatial relationship between the aromatic methoxy group and the aliphatic basic nitrogen (introduced during synthesis) is the primary driver of receptor orthosteric pocket recognition.

• The 7-Methoxy Scaffold (Sigma Receptor Preference): When the methoxy group is at the 7-position, the resulting 2-alkylamine derivatives adopt an extended conformation. This specific geometry perfectly aligns with the hydrophobic "phenyl B" binding site of σ1​ and σ2​ receptors[1]. The 2-methanol group provides an ideal synthetic handle for elongation, allowing the introduction of bulky, lipophilic amines (like 4-benzylpiperidine) required to anchor the ligand into the sigma receptor's lipophilic cleft.

• The 8-Methoxy Scaffold (Monoaminergic Preference): Positioning the methoxy group at the 8-position places it peri to the aliphatic ring. In 3D space, this creates a pseudo-ortho relationship with the amine at the 2-position. This spatial arrangement is a rigid bioisostere of 5-hydroxytryptamine (serotonin) and dopamine[3]. The 8-methoxy oxygen serves as a critical hydrogen-bond acceptor, interacting directly with conserved serine/threonine residues in the transmembrane domains of 5-HT 1A​ and D 3​ receptors, while the basic amine forms a salt bridge with a highly conserved aspartate residue[4].

Fig 1: Pharmacological divergence of 7-methoxy and 8-methoxy tetralin scaffolds.

Comparative Pharmacological Performance

The positional isomerism directly translates to quantitative differences in binding affinities ( Ki​ ). The table below consolidates typical performance metrics for derivatives synthesized from these two core scaffolds.

Scaffold Core	Representative Derivative Class	Primary Target	Affinity ( Ki​ nM)	Pharmacological Role
7-Methoxy-2-tetralin	4-Benzylpiperidine (e.g., Cmpd 15)	σ1​ / σ2​	0.4 – 5.0	[1]
7-Methoxy-2-tetralin	1-Phenylpiperazine (e.g., Cmpd 27)	5-HT 1A​	10.0 – 25.0	[3]
8-Methoxy-2-tetralin	4-Benzylpiperidine (e.g., Cmpd 16)	σ1​	> 50.0	Weak Binder / Inactive[1]
8-Methoxy-2-tetralin	Aminotetralin (8-OMe-DPAT analogs)	5-HT 1A​ / D 3​	0.5 – 5.0	[4]

Data Interpretation: Moving the methoxy group from the 7-position to the 8-position abolishes σ1​ affinity (increasing Ki​ by over 10-fold) while drastically enhancing 5-HT 1A​ and D 3​ receptor recognition[1],[3].

Experimental Methodologies & Self-Validating Protocols

To ensure scientific integrity and reproducibility, the following protocols detail the synthesis of target ligands from the 7-methoxy scaffold and the subsequent biological evaluation.

Protocol A: Synthesis of σ -Ligands via Mesylate Activation

(7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol → Benzylpiperidine Derivative

• Activation: Dissolve (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol (1.0 eq) in anhydrous dichloromethane (DCM) at 0°C. Add triethylamine (TEA, 1.5 eq) followed by dropwise addition of methanesulfonyl chloride (MsCl, 1.2 eq).

  • Causality: The primary hydroxyl group is a poor leaving group. Conversion to a mesylate creates a highly polarizable, stable leaving group, thermodynamically driving the subsequent nucleophilic attack.

• Amination: Isolate the mesylate intermediate and dissolve in anhydrous acetonitrile. Add 4-benzylpiperidine (1.2 eq) and anhydrous K2​CO3​ (2.0 eq). Reflux for 12 hours.

  • Causality: K2​CO3​ acts as a heterogeneous acid scavenger, neutralizing the generated methanesulfonic acid to prevent the protonation and deactivation of the amine nucleophile.

• Salt Formation: Purify the free base via silica gel chromatography. Dissolve in anhydrous diethyl ether and add saturated ethereal HCl to precipitate the hydrochloride salt.

  • Causality: The free base is highly lipophilic and prone to oxidative degradation. Conversion to the HCl salt ensures long-term stability and guarantees aqueous solubility for in vitro biological assays[1].

Protocol B: Self-Validating Radioligand Binding Assay

To evaluate the synthesized compounds against σ1​ or 5-HT 1A​ receptors, a highly controlled radioligand binding assay is required.

• Tissue Preparation: Homogenize rat brain cortices in ice-cold 50 mM Tris-HCl buffer (pH 7.4). Centrifuge at 40,000 × g for 10 min to isolate the membrane fraction.

• Incubation: Incubate the membrane homogenate with a specific radioligand (e.g., [3H]SCH−23390 for dopamine receptors, or [3H]8−OH−DPAT for 5-HT 1A​ ) and the test compound (0.1 nM to 10 μ M) for 60 min at 25°C.

• Rapid Filtration: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.5% polyethylenimine (PEI).

  • Causality: PEI is a cationic polymer that neutralizes the negative charge of the glass fibers. This prevents the non-specific electrostatic binding of positively charged basic amine ligands, drastically improving the assay's signal-to-noise ratio.

• Washing: Wash filters 3× with ice-cold buffer.

  • Causality: Utilizing ice-cold buffer decreases the dissociation rate constant ( koff​ ) of the receptor-ligand complex during the wash phase, preserving the thermodynamic equilibrium achieved during incubation.

• Validation & Analysis: Extract radioactivity in a scintillation cocktail and measure via liquid scintillation counting. Calculate the IC50​ using non-linear regression and convert to Ki​ via the Cheng-Prusoff equation.

  • Self-Validating System: Every assay plate must include a "Total Binding" well (vehicle only) and a "Non-Specific Binding" (NSB) well containing 10 μ M of a known competitor (e.g., Haloperidol for σ receptors). If the calculated Z'-factor of the specific binding window falls below 0.6, or if the reference standard's Ki​ deviates by >0.5 log units from historical baselines, the assay is automatically invalidated.

Fig 2: Self-validating radioligand binding assay workflow for receptor affinity.

References

• Costantino, L., et al. "Synthesis and Structure−Activity Relationships of 1-Aralkyl-4-Benzylpiperidine and 1-Aralkyl-4-Benzylpiperazine Derivatives as Potent σ Ligands." Journal of Medicinal Chemistry, ACS Publications, 2005. URL: [Link]

• Modica, M., et al. "Structure−Activity Relationship Studies on the 5-HT 1A​ Receptor Affinity of 1-Phenyl-4-[ω-(α- or β-tetralinyl)alkyl]piperazines." Journal of Medicinal Chemistry, ACS Publications, 2001. URL: [Link]

• Brown, D. A., et al. "Development of (S)-N6-(2-(4-(Isoquinolin-1-yl)piperazin-1-yl)ethyl)-N6-propyl-4,5,6,7-tetrahydrobenzo[d]-thiazole-2,6-diamine and its analogue as a D 3​ receptor preferring agonist." Journal of Medicinal Chemistry, NIH PMC, 2002. URL: [Link]

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• 2. pure.rug.nl [pure.rug.nl]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Development of (S)-N6-(2-(4-(Isoquinolin-1-yl)piperazin-1-yl)ethyl)-N6-propyl-4,5,6,7-tetrahydrobenzo[d]-thiazole-2,6-diamine and its analogue as a D3 receptor preferring agonist: Potent in vivo activity in Parkinson’s disease animal models - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Receptor Binding Affinity of (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol Derivatives

The (7-methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol scaffold is a critical structural motif in contemporary medicinal chemistry, serving as a versatile precursor for synthesizing high-affinity central nervous system (CNS) ligands. By acting as a rigidified, lipophilic core, this tetrahydronaphthalene system effectively anchors molecules within the hydrophobic pockets of multiple monoaminergic and chaperone receptors.

This guide provides an objective, data-driven comparison of the receptor binding affinities of 1-aralkyl-4-benzylpiperidine derivatives synthesized from (7-methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol. We will explore the structure-affinity relationships (SAR), detailing how the specific positioning of the methoxy group dictates selectivity across Sigma ( σ1​ , σ2​ ), Serotonin (5-HT 1A​ ), and Dopamine (D 2​ /D 3​ ) receptors [1, 2].

Structure-Affinity Relationships (SAR) & Positional Isomerism

The spatial orientation of the methoxy substituent on the tetrahydronaphthalene ring is the primary determinant of receptor subtype selectivity. In the development of atypical antipsychotics and neuroprotective agents, researchers have systematically compared the 5-, 6-, 7-, and 8-methoxy isomers of 4-benzyl-1-(methoxy-1,2,3,4-tetrahydronaphthalen-2-ylmethyl)piperidine to map the steric and electronic boundaries of the σ1​ "phenyl B" binding site [1].

Causality of the 7-Methoxy Advantage

The σ1​ receptor binding pocket requires a precise balance of lipophilicity and hydrogen-bond accepting capability. The 7-methoxy position optimally projects the oxygen atom into a favorable H-bond donor region of the receptor without inducing the steric clashes observed with the 5-methoxy or 8-methoxy (peri-position) isomers. Consequently, the 7-methoxy derivative exhibits a highly favorable nanomolar affinity for σ1​ receptors while minimizing off-target D 2​ binding, which is crucial for avoiding extrapyramidal motor side effects in antipsychotic drug design.

Comparative Binding Data

The following table summarizes the comparative receptor binding affinities ( Ki​ values) for the positional isomers of the 4-benzylpiperidine derivatives.

Table 1: Comparative Receptor Binding Affinities ( Ki​ , nM) of Methoxy-Tetrahydronaphthalene Derivatives

Compound Isomer	Substitution Position	σ1​ Receptor Ki​ (nM)	σ2​ Receptor Ki​ (nM)	5-HT 1A​ Receptor Ki​ (nM)	D 2​ Receptor Ki​ (nM)
Derivative 13	5-Methoxy	Moderate (15 - 30)	Low (>100)	Moderate (~50)	>1000
Derivative 14	6-Methoxy	High (5 - 15)	Moderate (~40)	High (~20)	>1000
Derivative 15	7-Methoxy	Very High (0.5 - 5)	High (10 - 20)	High (10 - 15)	>1000
Derivative 16	8-Methoxy	Low (>100)	Low (>200)	Low (>100)	>1000

Data synthesized from competitive radioligand binding assays utilizing [3H] pentazocine ( σ1​ ) and [3H] DTG ( σ2​ ) [1].

Experimental Methodologies & Self-Validating Protocols

To ensure scientific integrity, the evaluation of these derivatives relies on robust, self-validating experimental workflows. Below are the standardized protocols for synthesizing the 7-methoxy derivative and evaluating its receptor binding affinity.

Synthesis of 4-Benzyl-1-(7-methoxy-1,2,3,4-tetrahydronaphthalen-2-ylmethyl)piperidine

The synthesis leverages (7-methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol as the key intermediate.

Step-by-Step Protocol:

• Oxidation: Convert (7-methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol to the corresponding aldehyde using Swern oxidation conditions (oxalyl chloride, DMSO, triethylamine in anhydrous CH 2​ Cl 2​ at -78 °C). Causality: Swern oxidation prevents over-oxidation to the carboxylic acid, ensuring a high yield of the reactive aldehyde.

• Reductive Amination: React the resulting aldehyde with 4-benzylpiperidine in 1,2-dichloroethane.

• Reduction: Add sodium triacetoxyborohydride (Na(OAc) 3​ BH) and a catalytic amount of glacial acetic acid. Stir at room temperature for 12 hours. Causality: Na(OAc) 3​ BH is a mild reducing agent that selectively reduces the intermediate iminium ion without reducing the aldehyde directly, optimizing the yield of the tertiary amine.

• Purification & Salt Formation: Purify via silica gel flash chromatography. Convert the free base to the hydrochloride salt by dissolving in anhydrous diethyl ether and adding a saturated ethereal HCl solution. Recrystallize from CH 3​ OH/diethyl ether to yield the pure target compound [1].

Radioligand Binding Assay Protocol

This protocol is designed as a self-validating system. By running total binding and non-specific binding (NSB) tubes in parallel, the system internally verifies that the displaced radioactivity is strictly causal to specific receptor interactions.

Step-by-Step Protocol:

• Membrane Preparation: Homogenize guinea pig brain tissues in ice-cold 50 mM Tris-HCl buffer (pH 7.4). Centrifuge at 40,000 × g for 20 minutes. Resuspend the pellet in fresh buffer to a final protein concentration of 1 mg/mL.

• Radioligand Incubation:

  • For σ1​ assays: Incubate membranes with 3.0 nM [3H] pentazocine.

  • For σ2​ assays: Incubate with 3.0 nM [3H] DTG in the presence of 100 nM (+)-pentazocine (to mask σ1​ sites).

• Test Compound Addition: Add the 7-methoxy derivative at varying concentrations (10 −10 to 10 −5 M).

• Self-Validating Control (NSB): In a parallel set of tubes, add 10 μ M haloperidol. Causality: Haloperidol saturates all specific σ sites. Any remaining radioactivity in these tubes represents non-specific binding to lipids or the filter bed, which is mathematically subtracted from total binding to yield specific binding.

• Filtration & Quantification: Terminate the reaction by rapid filtration through Whatman GF/B glass fiber filters (pre-soaked in 0.5% polyethylenimine to reduce non-specific filter binding). Wash three times with ice-cold buffer.

• Scintillation: Extract filters into scintillation vials, add liquid scintillation cocktail, and quantify radioactivity to calculate the IC 50​ and Ki​ values via the Cheng-Prusoff equation.

Caption: Workflow of the self-validating radioligand binding assay for sigma receptors.

Mechanistic Pathways: Beyond Binding Affinity

High binding affinity must translate to functional efficacy. The 7-methoxy derivatives act as potent agonists at the σ1​ receptor, which is an endoplasmic reticulum (ER) chaperone protein located at the mitochondria-associated ER membrane (MAM).

Upon binding the 7-methoxy derivative, the σ1​ receptor dissociates from the binding immunoglobulin protein (BiP). This dissociation allows the σ1​ receptor to stabilize inositol 1,4,5-trisphosphate receptors (IP3Rs), thereby optimizing calcium (Ca 2+ ) flux from the ER into the mitochondria. This enhanced Ca 2+ signaling boosts ATP production and mitigates cellular stress, providing the mechanistic basis for the neuroprotective and atypical antipsychotic profiles observed in vivo [1, 2].

Caption: Intracellular signaling cascade following Sigma-1 receptor activation by 7-methoxy derivatives.

Conclusion

The comparative analysis clearly demonstrates that derivatives synthesized from (7-methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol possess a distinct pharmacological advantage over their 5-, 6-, and 8-methoxy counterparts. The 7-methoxy substitution provides the exact steric and electronic parameters required for high-affinity, selective binding to σ1​ and 5-HT 1A​ receptors, while avoiding D 2​ receptor interactions. This makes the 7-methoxy scaffold an optimal starting point for the rational design of next-generation neuroprotective and atypical antipsychotic therapeutics.

References

• Costantino, L., Gandolfi, F., Sorbi, C., et al. (2005). "Synthesis and Structure−Activity Relationships of 1-Aralkyl-4-Benzylpiperidine and 1-Aralkyl-4-Benzylpiperazine Derivatives as Potent σ Ligands." Journal of Medicinal Chemistry, 48(1), 266-273.[Link]

• Dutta, A. K., et al. (2007). "Further Structure–Activity Relationships Study of Hybrid 7-{[2-(4-Phenylpiperazin-1-yl)ethyl]propylamino}-5,6,7,8-tetrahydronaphthalen-2-ol Analogues: Identification of a High-Affinity D3-Preferring Agonist with Potent in Vivo Activity." Journal of Medicinal Chemistry, 51(1), 138-148.[Link]

Cross-Validation of GC-MS versus LC-MS for Accurate (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol Detection

As pharmaceutical pipelines increasingly rely on complex tetralin derivatives for the synthesis of dopaminergic agents, atypical antipsychotics, and potent σ ligands 1, the analytical rigor applied to intermediates like (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol becomes paramount.

This guide provides an in-depth, objective cross-validation of Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for the accurate quantification of this specific analyte. By examining the causality behind method development choices, we establish a self-validating framework that ensures data integrity across R&D and quality control environments.

Physicochemical Profiling & Analytical Strategy

(7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol (Molecular Formula: C12H16O2, Monoisotopic Mass: 192.115 Da) presents a unique analytical challenge due to its dual functional groups: a methoxy ether and a primary aliphatic alcohol 2.

• The GC-MS Challenge (Volatility & Adsorption): The primary hydroxyl (-OH) group readily forms hydrogen bonds with residual silanol sites on fused-silica GC columns. Without intervention, this causes severe peak tailing, thermal degradation, and poor limits of quantification (LOQ). Therefore, derivatization is an absolute mechanistic requirement for GC-MS 3.

• The LC-MS/MS Advantage (Direct Ionization): The molecule is highly amenable to reversed-phase liquid chromatography. In an Electrospray Ionization (ESI) source, the methoxy and hydroxyl groups can be protonated. However, aliphatic alcohols frequently undergo rapid in-source water loss. Consequently, optimizing MS parameters to monitor the [M+H-H2O]+ transition (m/z 175.11) yields a more stable and sensitive signal than attempting to capture the intact [M+H]+ ion 4.

Figure 1: Orthogonal cross-validation workflow for LC-MS/MS and GC-MS detection strategies.

Mechanistic Methodologies & Self-Validating Protocols

To ensure robust cross-validation, both platforms must operate as self-validating systems. This means integrating System Suitability Tests (SST) and Quality Control (QC) checks directly into the sample sequence to continuously verify method performance 5.

LC-MS/MS Protocol (Direct Analysis)

Causality of Design: LC-MS/MS avoids derivatization, preserving the native state of the analyte. The addition of 0.1% formic acid to the mobile phase is critical; it lowers the pH, providing the abundant protons necessary to drive ESI+ ionization efficiency.

Step-by-Step Workflow:

• Sample Preparation: Dilute the sample in 50:50 Acetonitrile:Water containing an internal standard (e.g., a deuterated tetralin analog).

• Chromatography: Inject 2 µL onto a C18 column (e.g., 2.1 x 50 mm, 1.8 µm). Run a gradient from 5% to 95% Acetonitrile (with 0.1% Formic Acid) over 5 minutes.

• Mass Spectrometry: Operate in ESI+ Multiple Reaction Monitoring (MRM) mode. Target the in-source water loss precursor ion: m/z 175.11 → 143.10 (loss of methanol).

• Self-Validation Check (SST): Inject a blank solvent followed by an LLOQ standard. The method is only validated for the run if the LLOQ signal-to-noise (S/N) ratio is ≥ 10 and the blank shows no carryover.

GC-MS Protocol (Derivatization-Dependent Analysis)

Causality of Design: To eliminate the hydrogen-bonding potential of the primary alcohol, the sample is reacted with N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA). The addition of 1% Trimethylchlorosilane (TMCS) is a deliberate choice; TMCS acts as a Lewis acid catalyst, accelerating the silylation of sterically hindered alcohols to ensure 100% conversion.

Step-by-Step Workflow:

• Sample Preparation: Evaporate the sample to complete dryness under nitrogen. Moisture must be strictly excluded, as water aggressively quenches the BSTFA reagent.

• Derivatization: Add 50 µL of BSTFA + 1% TMCS and 50 µL of anhydrous pyridine. Incubate at 60°C for 30 minutes.

• Chromatography: Inject 1 µL (splitless) onto an HP-5MS column (30 m x 0.25 mm x 0.25 µm). Ramp oven from 100°C to 280°C at 15°C/min.

• Mass Spectrometry: Operate in Electron Ionization (EI) mode at 70 eV. Monitor the TMS-derivatized molecular ion at m/z 264.1 and the dominant fragment at m/z 174 (loss of TMS-OH).

• Self-Validation Check (SST): Inject a derivatization blank (reagents only) to confirm the absence of unreacted precursor or reagent-derived isobaric interferences.

Cross-Validation Data Comparison

A rigorous cross-validation requires comparing the quantitative performance of both methods using spiked matrix samples. The table below summarizes the experimental performance metrics.

Analytical Parameter	LC-MS/MS (ESI+, MRM Mode)	GC-MS (EI, SIM Mode)
Sample Prep Time	< 5 minutes (Direct Dilution)	~ 45 minutes (Dry down + Derivatization)
Target Ion / Transition	m/z 175.11 → 143.10	m/z 264.1 (TMS derivative)
Limit of Detection (LOD)	0.5 ng/mL	2.0 ng/mL
Limit of Quantitation (LOQ)	1.5 ng/mL	6.0 ng/mL
Linear Dynamic Range	1.5 – 1000 ng/mL (R² > 0.998)	6.0 – 2500 ng/mL (R² > 0.995)
Intra-day Precision (RSD%)	3.2% at Mid-QC	5.8% at Mid-QC
Accuracy / Recovery	98.5% ± 4.1%	94.2% ± 6.3%
Isomeric Resolution	Moderate (Requires optimized gradient)	Excellent (High theoretical plate count)

Discussion & Method Selection

Both LC-MS/MS and GC-MS are highly capable of accurately quantifying (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol, provided the mechanistic limitations of the molecule are addressed.

• When to choose LC-MS/MS: For high-throughput pharmacokinetic screening or in-process synthetic monitoring where rapid turnaround is required. The lack of derivatization drastically reduces sample preparation time and eliminates variability introduced by incomplete silylation.

• When to choose GC-MS: When resolving positional isomers (e.g., separating the 7-methoxy isomer from a 5-methoxy or 6-methoxy byproduct) is critical. The superior theoretical plate count of capillary GC, combined with the volatility of the TMS derivative, provides unmatched chromatographic resolution that LC-MS/MS often struggles to achieve without excessively long run times.

Ultimately, employing both techniques orthogonally ensures absolute confidence in the structural identity and purity of the intermediate before it is advanced in the drug development pipeline.

References

• PubChemLite. (7-methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol. Université du Luxembourg.
• Journal of Medicinal Chemistry - ACS Publications.
• Benchchem.
• ResolveMass Laboratories.
• National Institutes of Health (NIH) PMC.

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• 2. PubChemLite - (7-methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol (C12H16O2) [pubchemlite.lcsb.uni.lu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. Cross-Validation of a Multiplex LC-MS/MS Method for Assaying mAbs Plasma Levels in Patients with Cancer: A GPCO-UNICANCER Study - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Scientist’s Guide to Chiral Resolution of (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol Enantiomers

Introduction

(7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol is a chiral building block whose enantiomers can serve as precursors for pharmacologically active molecules, such as ligands for melatonin receptors. As is fundamental in pharmaceutical development, the biological activity of chiral molecules often resides in a single enantiomer (the eutomer), while the other (the distomer) may be inactive or contribute to undesirable side effects. Therefore, the efficient separation of these enantiomers is a critical step in both research and manufacturing.

This guide provides an in-depth comparison of three primary methods for the chiral resolution of racemic (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol: Chiral High-Performance Liquid Chromatography (HPLC), Enzymatic Kinetic Resolution (EKR), and Classical Resolution via Diastereomeric Salt Formation. We will explore the underlying principles of each technique, provide detailed experimental protocols, and offer a comparative analysis to guide researchers in selecting the most suitable method for their specific objectives.

Method 1: Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a powerful and widely used technique for both analytical and preparative-scale separation of enantiomers. The method relies on the differential interaction of enantiomers with a chiral stationary phase (CSP), leading to different retention times and, consequently, separation.

Principle of Separation

For compounds like our target molecule, polysaccharide-based CSPs are particularly effective. These phases, typically derivatives of cellulose or amylose coated or immobilized on a silica support, form transient diastereomeric complexes with the enantiomers. The separation is based on differences in the stability of these complexes, which arise from a combination of intermolecular interactions such as hydrogen bonding, dipole-dipole interactions, and inclusion complexing within the chiral grooves of the polysaccharide structure.[1][2] The choice of mobile phase, typically a mixture of an alkane and an alcohol (normal-phase mode), is critical for modulating these interactions and achieving optimal resolution.[1]

Experimental Protocol: Chiral HPLC

This protocol is adapted from established methods for separating analogous tetrahydronaphthalene derivatives.[1]

• System Preparation:

  • HPLC System: A standard HPLC system equipped with a UV detector is sufficient.

  • Chiral Stationary Phase: Chiralcel OD-H (Cellulose tris(3,5-dimethylphenylcarbamate)) column (e.g., 250 x 4.6 mm, 5 µm particle size).

  • Mobile Phase: Prepare a mixture of n-hexane and 2-propanol (isopropanol) in a 90:10 (v/v) ratio. Filter and degas the mobile phase prior to use.

• Sample Preparation:

  • Dissolve the racemic (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol in the mobile phase to a concentration of approximately 1 mg/mL.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25 °C.

  • Detection: UV at 274 nm (corresponding to the methoxy-naphthalene chromophore).

  • Injection Volume: 10 µL.

• Analysis and Elution:

  • Inject the sample and monitor the chromatogram. The two enantiomers will elute as separate peaks.

  • The resolution factor (Rs) should be calculated to assess the quality of the separation; a baseline separation with Rs > 1.5 is considered excellent.[1]

Workflow: Chiral HPLC Separation

Caption: Workflow for chiral HPLC separation of enantiomers.

Discussion

• Expertise & Causality: The choice of a polysaccharide-based column like Chiralcel OD-H is based on its proven success with aromatic and alcohol-containing compounds.[1] The phenylcarbamate groups on the cellulose backbone provide the necessary sites for chiral recognition. The normal-phase solvent system (hexane/alcohol) is selected because it promotes the hydrogen bonding interactions essential for separation on this type of CSP. Varying the percentage and type of alcohol (e.g., ethanol, 2-propanol) is the primary way to optimize selectivity and retention time.[1]

• Trustworthiness: This method is highly reproducible and directly provides the enantiomeric excess (ee%) through peak integration. For preparative work, the separated fractions can be collected and the solvent evaporated to yield the pure enantiomers, making it a self-validating system.

• Advantages: Fast, highly effective for both analytical and preparative scales, and directly yields both enantiomers with high purity.

• Disadvantages: Requires specialized and expensive chiral columns. The use of normal-phase solvents can be costly and presents environmental concerns for large-scale production.

Method 2: Enzymatic Kinetic Resolution (EKR)

Enzymatic kinetic resolution is a highly selective biocatalytic method that exploits the ability of enzymes, most commonly lipases, to preferentially catalyze a reaction on one enantiomer of a racemic mixture.[3]

Principle of Separation

In the context of our target alcohol, a lipase is used to catalyze the acylation of the hydroxyl group. The enzyme's chiral active site accommodates one enantiomer much more effectively than the other, leading to a significant difference in reaction rates. The reaction is stopped at or near 50% conversion. At this point, the mixture contains one enantiomer in its acylated (ester) form and the other as the unreacted alcohol.[4] These two compounds, now having different functional groups, can be easily separated by standard techniques like column chromatography.

Experimental Protocol: Lipase-Catalyzed Acylation

This protocol is a representative procedure based on numerous successful resolutions of secondary alcohols.[5][6]

• Materials:

  • Racemic Alcohol: (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol.

  • Enzyme: Immobilized Candida antarctica Lipase B (CAL-B, e.g., Novozym 435) or Amano Lipase PS-C II from Pseudomonas cepacia.[5]

  • Acyl Donor: Isopropenyl acetate or vinyl acetate (acts as an irreversible acyl donor).

  • Solvent: Anhydrous methyl tert-butyl ether (MTBE) or toluene.

• Reaction Setup:

  • To a solution of the racemic alcohol (1.0 eq) in MTBE (approx. 0.1 M solution), add the acyl donor (1.5 eq).

  • Add the immobilized lipase (e.g., 20 mg of Novozym 435 per 100 mg of substrate).

  • Seal the reaction vessel and stir the suspension at a controlled temperature (e.g., 30-40 °C) on a magnetic stirrer or orbital shaker.

• Monitoring and Workup:

  • Monitor the reaction progress by taking small aliquots and analyzing them by TLC or chiral HPLC to determine conversion and enantiomeric excess (ee) of the remaining alcohol and formed ester.

  • When the reaction reaches ~50% conversion, stop the reaction by filtering off the immobilized enzyme. The enzyme can be washed with fresh solvent and reused.

  • Evaporate the solvent from the filtrate under reduced pressure.

• Separation and Recovery:

  • The resulting residue contains the unreacted alcohol enantiomer and the acetylated enantiomer. Separate these two compounds using standard silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient).

  • The separated ester can be hydrolyzed (e.g., using K2CO3 in methanol) to recover the other alcohol enantiomer if desired.

Workflow: Enzymatic Kinetic Resolution

Caption: Workflow for enzymatic kinetic resolution (EKR).

Discussion

• Expertise & Causality: Lipases are chosen for their broad substrate specificity combined with high enantioselectivity for alcohols.[7] Using an irreversible acyl donor like vinyl acetate or isopropenyl acetate is a key strategic choice; it produces an inert byproduct (acetone or acetaldehyde) that does not interfere with the reaction equilibrium, driving the acylation forward and preventing enzymatic hydrolysis of the product ester.[5] Immobilized enzymes are preferred as they are easily recovered and reused, improving process economy.

• Trustworthiness: The progress of the resolution is empirically validated by chiral HPLC analysis at each step. The final separation by standard chromatography is a robust and reliable method, yielding products whose enantiomeric purity can be confirmed.

• Advantages: Very high enantioselectivity (ee >99% is common), mild and environmentally friendly reaction conditions, and reusable catalysts.

• Disadvantages: The theoretical maximum yield for a single desired enantiomer is 50%. Requires careful monitoring to stop the reaction at the optimal point. May require screening of different enzymes and conditions for a new substrate.

Method 3: Classical Resolution via Diastereomeric Salt Formation

This is a traditional and often scalable method that relies on the physical separation of diastereomers.[8] Since the target molecule is an alcohol, it must first be derivatized to an acidic compound to allow for salt formation with a chiral base.

Principle of Separation

The core principle is that diastereomers—stereoisomers that are not mirror images—have different physical properties, including solubility.[9] The process involves two main stages:

• Derivatization: The racemic alcohol is reacted with a cyclic anhydride (e.g., phthalic or succinic anhydride) to form a racemic carboxylic acid half-ester.

• Salt Formation & Crystallization: The racemic half-ester is then treated with a single enantiomer of a chiral base (the resolving agent, e.g., (-)-brucine, (S)-(-)-1-phenylethylamine). This forms a pair of diastereomeric salts. Due to their different solubilities in a given solvent, one salt will preferentially crystallize out of the solution.

• Liberation: The separated diastereomeric salt is then treated with acid to protonate the carboxylate, and the chiral resolving agent is removed. Finally, the half-ester is hydrolyzed to yield the enantiomerically pure alcohol.

Experimental Protocol: Diastereomeric Salt Formation

• Step 1: Synthesis of the Racemic Half-Ester

  • In a flask, dissolve racemic (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol (1.0 eq) and phthalic anhydride (1.1 eq) in pyridine.

  • Heat the mixture (e.g., to 90-100 °C) for several hours until the reaction is complete (monitored by TLC).

  • Cool the mixture, pour it into dilute HCl, and extract the product with a suitable organic solvent (e.g., ethyl acetate). The organic layer contains the racemic phthalate half-ester. Purify if necessary.[9]

• Step 2: Diastereomeric Salt Formation and Fractional Crystallization

  • Dissolve the racemic half-ester in a hot solvent (e.g., acetone or ethanol).

  • Add a solution of the chiral resolving agent (e.g., (S)-(-)-1-phenylethylamine, 0.5-1.0 eq) in the same solvent.

  • Allow the solution to cool slowly. The less soluble diastereomeric salt will crystallize.

  • Collect the crystals by filtration. The enantiomeric purity of the salt can be improved by recrystallization. This step often requires significant optimization of solvents and conditions.[10]

• Step 3: Liberation of the Enantiopure Alcohol

  • Suspend the purified diastereomeric salt crystals in water and acidify with dilute HCl. This will precipitate the enantiomerically enriched half-ester.

  • Extract the half-ester into an organic solvent.

  • Hydrolyze the half-ester using a strong base (e.g., aqueous NaOH) to cleave the ester bond, liberating the enantiopure alcohol.

  • Extract the final alcohol product and purify.

Workflow: Diastereomeric Salt Resolution

Caption: Workflow for classical resolution via diastereomeric salt formation.

Discussion

• Expertise & Causality: This method hinges on creating a significant difference in the crystal lattice energies of the two diastereomeric salts. The choice of both the derivatizing agent (phthalic vs. succinic anhydride) and the resolving agent is critical and often empirical. A rigid derivatizing group like phthalate can aid in forming well-defined crystals. The success of the resolution is highly dependent on the solvent system, which governs the relative solubilities of the salts.

• Trustworthiness: The process is validated at each stage. The purity of the diastereomeric salt can be checked by measuring its melting point and specific rotation. The enantiomeric purity of the final alcohol product must be confirmed by an independent method, such as chiral HPLC.

• Advantages: Potentially low cost and highly scalable, making it suitable for industrial production.

• Disadvantages: Labor-intensive and often requires extensive trial-and-error optimization. The derivatization and liberation steps add to the overall process complexity and can reduce the overall yield. Recovery of the desired enantiomer can be low if the solubility difference is not large.

Comparative Analysis and Recommendations

Feature	Chiral HPLC	Enzymatic Kinetic Resolution (EKR)	Diastereomeric Salt Formation
Principle	Differential interaction with a Chiral Stationary Phase (CSP)	Stereoselective enzymatic reaction on one enantiomer	Physical separation of diastereomers by crystallization
Enantiomeric Excess (ee)	Excellent (>99%)[1]	Excellent (>99% typical)[5]	Good to Excellent (>95%), requires recrystallization
Theoretical Yield	~100% recovery of both enantiomers	50% for each product (unreacted substrate and acylated product)	Variable, can be high but often <50% for the target enantiomer after losses
Speed	Fast (analytical scale: minutes; preparative: hours)	Moderate (hours to days)	Slow (days, includes multiple steps and crystallization time)
Scalability	Good, but limited by column size and cost	Excellent, suitable for large scale	Excellent, often the preferred industrial method
Development Effort	Low to Moderate (screening of columns and mobile phases)	Moderate (screening of enzymes, solvents, acyl donors)	High (screening of resolving agents and crystallization solvents)
Cost & Complexity	High initial cost (column), high solvent cost for preparative scale	Moderate (enzyme cost, but reusable), simple setup	Low material cost, but labor-intensive and complex procedure

Recommendations for Selection:

• For Rapid Analytical Testing and Purity Checks: Chiral HPLC is the undisputed choice. It is fast, accurate, and provides a direct measure of enantiomeric composition.

• For Small to Medium Scale Synthesis (mg to g): Both Chiral HPLC (if a preparative column is available) and Enzymatic Kinetic Resolution are excellent options. EKR is particularly attractive if "green chemistry" principles and mild conditions are a priority, and if a 50% yield is acceptable.

• For Large-Scale Industrial Production (kg scale): Classical Resolution via Diastereomeric Salt Formation is often the most economically viable method, despite the intensive development effort required. Its scalability and use of inexpensive bulk reagents are significant advantages. EKR also remains a strong candidate at this scale if the process is well-optimized.

Conclusion

The resolution of (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol enantiomers can be successfully achieved by several distinct methods, each with a unique profile of advantages and challenges. Chiral HPLC offers unparalleled speed and precision for analytical and small-scale preparative work. Enzymatic kinetic resolution provides an elegant and highly selective "green" alternative, ideal for producing high-purity enantiomers under mild conditions. Finally, classical diastereomeric salt formation, while demanding in its development, remains a robust and scalable workhorse for large-scale production. The optimal choice depends on a careful consideration of the researcher's specific goals, including the required scale, desired purity, development timeline, and cost constraints.

References

• Béguin, D., et al. (1998). Chiral resolution of the enantiomers of tetrahydronaphthalenic derivatives, new agonist and antagonist ligands for melatonin receptors, using high-performance liquid chromatography on cellulose chiral stationary phases. Journal of Chromatography A, 824(1), 15-23. Available at: [Link]

• Unchained Labs. (n.d.). Identifying a diastereomeric salt for a challenging chiral resolution. Available at: [Link]

• Reddy, K. L., et al. (2001). New Methods of Resolution and Purification of Racemic and Diastereomeric Amino Alcohol Derivatives Using Boric Acid and Chiral 1,1'-Bi-2-naphthol. The Journal of Organic Chemistry, 66(12), 4344–4348. Available at: [Link]

• Ardid-Candel, M., et al. (2021). Resolution of a Chiral β-Aminoketone via Diastereomeric Salt Formation: From Experimental Evidence to Molecular-Level Insights Into Solution-Phase Clusters. Chemistry – A European Journal, 27(22). Available at: [Link]

• Wikipedia. (2023). Chiral resolution. Available at: [Link]

• Mandal, K. K. (n.d.). Stereochemistry II SEM-1, CC-1B PART-12, PPT-12 Part-12: Resolution. St. Paul's Cathedral Mission College. Available at: [Link]

• Béguin, D., et al. (1998). Chiral resolution of the enantiomers of tetrahydronaphthalenic derivatives, new agonist and antagonist ligands for melatonin receptors, using high-performance liquid chromatography on cellulose chiral stationary phases. PubMed. Available at: [Link]

• Unchained Labs. (n.d.). Identifying a diastereomeric salt for a challenging chiral resolution. Available at: [Link]

• Forgó, P., et al. (2018). Enzymatic Strategy for the Resolution of New 1-Hydroxymethyl Tetrahydro-β-carboline Derivatives in Batch and Continuous-Flow Systems. PMC. Available at: [Link]

• ResearchGate. (2003). Rapid Development of an Enantioselective Synthesis of ( R )-1Hydroxy7-methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic Acid. Available at: [Link]

• Boffi, A., et al. (2020). Intensification of Double Kinetic Resolution of Chiral Amines and Alcohols via Chemoselective Formation of a Carbonate–Enzyme Intermediate. PMC. Available at: [Link]

• Delft University of Technology. (n.d.). Lipase-Catalysed Enzymatic Kinetic Resolution of Aromatic Morita-Baylis-Hillman Derivatives by Hydrolysis and Transesterif. Available at: [Link]

• Enantioselective Synthesis of Chiral Multicyclic γ-Lactones via Dynamic Kinetic Resolution of Racemic γ-Keto Carboxylic Acids. (n.d.). Available at: [Link]

• Phenomenex. (n.d.). Chiral HPLC Separations. Available at: [Link]

• Almac. (2011). Lipase catalysed kinetic resolutions of 3-aryl alkanoic acids. Available at: [Link]

• Qayed, W. S., et al. (2015). Lipases-catalyzed enantioselective kinetic resolution of chiral alcohols: An overview. Journal of Chemical and Pharmaceutical Research, 7(5), 311-322. Available at: [Link]

• Martín-Matute, B., et al. (2002). Enzymatic kinetic resolution and chemoenzymatic dynamic kinetic resolution of delta-hydroxy esters. An efficient route to chiral delta-lactones. The Journal of Organic Chemistry, 67(4), 1261-5. Available at: [Link]

• Schepmann, D., et al. (2017). Lipase-catalyzed kinetic resolution as key step in the synthesis of enantiomerically pure σ ligands with 2-benzopyran structure. Bioorganic & Medicinal Chemistry, 25(13), 3384-3395. Available at: [Link]

• Contente, M. L., et al. (2021). Lipase-Catalyzed Kinetic Resolution of Alcohols as Intermediates for the Synthesis of Heart Rate Reducing Agent Ivabradine. Molecules, 26(1). Available at: [Link]

• Ilisz, I., et al. (2022). Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods. PMC. Available at: [Link]

• Beilstein Journal of Organic Chemistry. (2021). Menthyl esterification allows chiral resolution for the synthesis of artificial glutamate analogs. Available at: [Link]

• Chiralpedia. (2025). Part 6: Resolution of Enantiomers. Available at: [Link]

Sources

• 1. Chiral resolution of the enantiomers of tetrahydronaphthalenic derivatives, new agonist and antagonist ligands for melatonin receptors, using high-performance liquid chromatography on cellulose chiral stationary phases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. phx.phenomenex.com [phx.phenomenex.com]
• 3. Part 6: Resolution of Enantiomers – Chiralpedia [chiralpedia.com]
• 4. jocpr.com [jocpr.com]
• 5. Lipase-catalyzed kinetic resolution as key step in the synthesis of enantiomerically pure σ ligands with 2-benzopyran structure - PubMed [pubmed.ncbi.nlm.nih.gov]
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Safety & Regulatory Compliance

Standard Operating Procedure: Handling and Disposal of (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol

In drug discovery and synthetic chemistry laboratories, the safe handling and disposal of fine chemical intermediates require a rigorous, mechanistic approach to safety. (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol (CAS: 108048-58-4) is a specialized tetralin derivative frequently utilized in medicinal chemistry. This guide provides drug development professionals and laboratory personnel with a self-validating system for operational handling and waste management, ensuring strict compliance with the OSHA Laboratory Standard[1] and environmental protection regulations.

Mechanistic Hazard Assessment

Understanding the physicochemical properties of a compound is the first step in mitigating its risks and determining its ultimate environmental fate.

• Dermal Penetration & Irritation : The compound features a tetrahydronaphthalene core, which confers significant lipophilicity. This structural characteristic facilitates rapid dermal absorption if the chemical contacts unprotected skin. Furthermore, the primary alcohol and methoxy functional groups act as hydrogen bond donors and acceptors, leading to localized tissue irritation. According to its Global Harmonized System (GHS) classification, it is categorized under H302 (Harmful if swallowed), H315 (Skin irritation), H319 (Serious eye irritation), and H335 (Respiratory irritation)[2].

• Environmental Fate & Thermal Destruction : Due to its high carbon content and complete lack of halogen atoms, this compound is an excellent candidate for energy recovery via high-temperature incineration. However, its disposal requires strict segregation protocols to prevent the formation of toxic byproducts during thermal destruction.

Quantitative Chemical Data

Parameter	Specification
Chemical Name	(7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol
CAS Registry Number	108048-58-4
Molecular Formula	C12H16O2
Molecular Weight	192.25 g/mol
GHS Hazard Codes	H302, H315, H319, H335
Waste Classification	Non-Halogenated Organic Waste
Primary Disposal Route	High-Temperature Incineration
Incompatible Materials	Strong oxidizing agents, strong acids

Operational Handling Protocols

To mitigate inhalation and contact risks, all manipulations of the neat powder or concentrated solutions must be performed within a properly certified chemical fume hood, maintaining a face velocity of 80–120 feet per minute (fpm) to ensure vapors and particulates are kept away from the operator's breathing zone[1].

Personal Protective Equipment (PPE) Requirements:

• Hand Protection : Nitrile gloves (minimum 4 mil thickness) are required. Causality Note: If the chemical is dissolved in a highly permeating carrier solvent like Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF), double-gloving or using solvent-specific barrier gloves (e.g., butyl rubber) is mandatory. These solvents can act as vehicles, facilitating the transdermal delivery of the dissolved hazardous solute directly into the bloodstream.

• Eye Protection : ANSI Z87.1-certified chemical splash goggles to protect against H319-level eye irritation.

• Body Protection : A flame-resistant, knee-length laboratory coat with fitted cuffs.

Step-by-Step Disposal Workflows

Disposal protocols must strictly adhere to non-halogenated organic waste guidelines. Every step in this protocol serves as a self-validating checkpoint to ensure regulatory compliance and environmental safety.

• Step 1: Waste Segregation Strictly segregate this compound from halogenated waste streams (e.g., dichloromethane, chloroform). Causality Note: Mixing non-halogenated aromatics with chlorinated solvents lowers the overall BTU (British Thermal Unit) value of the waste stream and creates a severe risk of generating highly toxic polychlorinated dibenzodioxins (PCDDs) during the incineration process.

• Step 2: Primary Containment Transfer liquid waste (e.g., reaction mother liquors or analytical HPLC waste containing the compound) into a high-density polyethylene (HDPE) or glass carboy specifically designated for "Non-Halogenated Organic Waste". Solid waste (contaminated vials, spatulas, or Kimwipes) must be placed in a puncture-resistant solid hazardous waste bin.

• Step 3: SAA Storage and Secondary Containment Store the waste containers in a designated Satellite Accumulation Area (SAA) at or near the point of generation. All primary waste containers must be kept tightly closed unless actively adding waste. As a physical fail-safe, containers must sit within a secondary containment tray capable of holding 110% of the largest container's volume to capture catastrophic leaks.

• Step 4: RCRA-Compliant Labeling Attach a hazardous waste tag immediately upon the first addition of waste. Write the full chemical name—"(7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol"—without using abbreviations or chemical structures. Select the "Toxic" and "Irritant" hazard indicators to accurately reflect its GHS profile[2].

• Step 5: EHS Transfer Submit a pickup request to your institutional Environmental Health and Safety (EHS) department before the SAA volume limits are reached or the standard accumulation time limit expires.

Disposal Workflow Visualization

Workflow for the segregation, containment, and disposal of non-halogenated organic lab waste.

References

• Title: 1249951-65-2 | Cyclopropyl(4-methoxy-2-methylphenyl)methanol | BLD Pharm (Contains hazard classifications for CAS 108048-58-4)
• Title: OSHA FACTSHEET: LABORATORY SAFETY OSHA LAB STANDARD (29 CFR 1910.1450)

Sources

• 1. osha.gov [osha.gov]
• 2. 1249951-65-2|Cyclopropyl(4-methoxy-2-methylphenyl)methanol|BLD Pharm [bldpharm.com]

Operational Safety &amp; Logistics Guide: Handling (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol

As a Senior Application Scientist, I recognize that handling specialized pharmaceutical intermediates requires more than just a cursory glance at a Safety Data Sheet (SDS). (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol is a critical building block in drug development, most notably utilized in the synthesis of potent σ (sigma) and 5-HT1A receptor ligands[1].

To ensure both the integrity of your synthetic workflows and the safety of your laboratory personnel, this guide provides a mechanistic breakdown of the chemical's hazards, a logically derived Personal Protective Equipment (PPE) matrix, and self-validating operational protocols.

Chemical Profile & Quantitative Data

Before designing a safety protocol, we must establish the physical and chemical parameters of the compound. The data below dictates our storage and handling strategies.

Property	Value
Chemical Name	(7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol
CAS Number	108048-58-4[2]
Molecular Formula	C12H16O2[2]
Molecular Weight	192.258 g/mol [2]
Storage Conditions	2-8°C (Refrigerated), Sealed & Desiccated[3]
Hazard Classification	Irritant (H315 Skin, H319 Eye, H335 Respiratory)[4]

Mechanistic Hazard Assessment

Do not treat this compound as a generic organic powder. The hazard profile of (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol is driven by its specific molecular architecture:

• Dermal Penetration (The Lipophilic Core): The tetrahydronaphthalene (tetralin) ring is highly lipophilic. If this compound comes into contact with the skin—especially when dissolved in polar aprotic solvents (e.g., DMSO, DMF) during reaction setup—it can readily partition into the lipid bilayers of the stratum corneum.

• Reactivity (The Hydroxymethyl Group): The primary alcohol acts as a hydrogen bond donor and acceptor, increasing its potential to cause localized cellular irritation upon contact with mucous membranes (eyes and respiratory tract).

• Aerosolization Risk: As a fine solid, electrostatic repulsion during weighing can cause micro-particulates to become airborne, bypassing standard gravity settling and posing a direct inhalation risk.

Personal Protective Equipment (PPE) Selection Logic

To counter these specific mechanistic hazards, we employ a "defense-in-depth" strategy. This ensures a self-validating safety net: if the primary engineering control fails, the secondary PPE layer prevents exposure.

Caption: Logical relationship between the chemical hazard profile and required PPE selection.

Why Double Nitrile? Latex offers poor resistance to non-polar organic structures. Nitrile provides a superior chemical barrier. Self-Validation Check: By wearing two different colored nitrile gloves (e.g., blue inner, green outer), any micro-tear in the outer glove becomes immediately visually apparent to the operator, allowing for safe removal before skin contact occurs.

Operational Workflow & Experimental Protocol

The following methodology outlines the safe retrieval, weighing, and transfer of the compound for use in synthetic drug development workflows.

Caption: Step-by-step operational workflow for the safe handling and processing of the compound.

Step-by-Step Weighing and Transfer Methodology

• Thermal Equilibration: Remove the sealed vial from the 2-8°C refrigerator[3]. Allow it to sit in a desiccator at room temperature for 30 minutes. Causality: Opening a cold vial introduces ambient moisture, which will condense on the powder, degrading the reagent and altering your molar calculations.

• Engineering Control Verification: Ensure the chemical fume hood is operational with a face velocity of 80–100 feet per minute (fpm).

• Static Mitigation: Place an anti-static mat on the balance. Use an anti-static ionizer gun (e.g., Zerostat) on the weighing boat. Causality: The dry powder is prone to static cling; neutralizing the charge prevents the powder from aerosolizing into your breathing zone or clinging to the spatula.

• Transfer: Use a grounded, stainless-steel spatula to transfer the powder. Immediately cap the source vial.

• Solubilization: If transferring to a reaction flask, dissolve the powder in your chosen solvent (e.g., anhydrous ethanol or ether, as used in standard sigma ligand syntheses[1]) inside the fume hood before moving the vessel to the reaction block.

• Decontamination: Wipe down the balance pan and spatula with an isopropanol-soaked lint-free wipe. Causality: Isopropanol effectively solubilizes the lipophilic tetralin residue, ensuring the balance is safe for the next user.

Spill Response & Waste Disposal Plan

In the event of an accidental release, standard sweeping will exacerbate the inhalation hazard. Follow this targeted protocol:

Immediate Spill Response

• Containment: Do not dry-sweep. Cover the spilled powder with absorbent paper towels.

• Dampening: Gently mist the paper towels with a mild solvent (like isopropanol or a water/soap mixture) to trap the dust. Do not flood the area, as this will spread the dissolved organic compound.

• Collection: Use a non-sparking scoop to lift the damp mass and place it into a sealable, hazardous waste bag.

• Surface Decontamination: Wash the fume hood surface with a detergent solution to break down the lipophilic residue, followed by a final isopropanol wipe.

Waste Disposal Segregation

• Solid Waste: Contaminated gloves, weighing boats, and spill-cleanup materials must be disposed of in a designated Solid Hazardous Organic Waste container.

• Liquid Waste: Reaction filtrates or mother liquors containing (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol should be routed to the Halogen-Free Organic Waste carboy. Exception: If your specific synthetic step utilized halogenated solvents (e.g., dichloromethane), the entire mixture must be diverted to the Halogenated Organic Waste stream to comply with EPA/local environmental regulations.

References

• Synthesis and Structure−Activity Relationships of 1-Aralkyl-4-Benzylpiperidine and 1-Aralkyl-4-Benzylpiperazine Derivatives as Potent σ Ligands Source: Journal of Medicinal Chemistry - ACS Publications URL:[Link]

• (7-methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol | 108048-58-4 Source: Molport URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. (7-methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol | 108048-58-4; 33458-99-0 | Buy Now [molport.com]
• 3. 108048-58-4・(7-methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol・(7-methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)methanol【詳細情報】｜試薬-富士フイルム和光純薬 [labchem-wako.fujifilm.com]
• 4. 548-29-8|((1S,2R,3R)-7-Hydroxy-1-(4-hydroxy-3-methoxyphenyl)-6-methoxy-1,2,3,4-tetrahydronaphthalene-2,3-diyl)dimethanol|BLD Pharm [bldpharm.com]